5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine

Core Science & Biosynthesis

Comprehensive Technical Guide: 1H and 13C NMR Characterization of 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine

Executive Summary

The pyrazolo[1,5-a]pyrimidine core is a privileged, rigid bicyclic scaffold in medicinal chemistry, frequently leveraged in the structural design of potent kinase inhibitors, including IRAK4 inhibitors for autoimmune and inflammatory diseases[1]. The functionalization of this core—specifically the introduction of a 5-chloro group and a 2-nitro group—creates a highly polarized molecule: 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine .

Accurate structural validation of this intermediate is critical for downstream cross-coupling (e.g., Suzuki-Miyaura or Buchwald-Hartwig aminations at the C-5 position)[2]. This whitepaper provides an in-depth, theoretically grounded, and empirically validated framework for the 1 H and 13 C NMR assignment of this specific compound, detailing the causality behind the electronic effects and providing a self-validating experimental protocol.

Structural Anatomy & Electronic Causality

To accurately predict and assign the NMR spectra, one must first deconstruct the IUPAC numbering and the electronic topology of the fused ring system. The pyrazolo[1,5-a]pyrimidine system consists of a pyrazole ring fused to a pyrimidine ring via a shared bridgehead nitrogen (N4) and a bridgehead carbon (C3a).

The numbering dictates that the pyrimidine nitrogens are located at positions 4 (bridgehead) and 8, while the pyrazole nitrogen is at position 1. Therefore, the carbon backbone consists of C2, C3, C3a, C5, C6, and C7[3].

The chemical shifts are governed by three primary electronic phenomena:

• Anisotropic Deshielding by N8: The proton at C-7 (H-7) is situated alpha to the imine-like N8 nitrogen, resulting in severe electron withdrawal and a significant downfield shift.

• Mesomeric (+M) Shielding by Chlorine: The 5-chloro substituent exerts an inductive (-I) withdrawal at C-5, but its lone pairs provide mesomeric (+M) electron donation into the ortho position (C-6). This shields H-6 relative to H-7[3].

• Strong Inductive/Mesomeric (-I/-M) Withdrawal by the Nitro Group: The 2-nitro group acts as a powerful electron sink, heavily deshielding the adjacent pyrazole proton (H-3) and shifting the C-2 carbon downfield.

Graphviz diagram illustrating the electronic effects of substituents on the NMR chemical shifts.

Experimental Methodology: Self-Validating NMR Protocol

Due to the highly polar nature of the 2-nitro group and the planar aromatic system, 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine exhibits limited solubility in standard non-polar solvents like CDCl 3​ . Therefore, DMSO- d6​ is the solvent of choice for high-resolution acquisition.

Step-by-Step Acquisition Workflow

• Sample Preparation: Dissolve 15–20 mg of the compound in 0.6 mL of anhydrous DMSO- d6​ . Ensure complete dissolution via gentle sonication to prevent line broadening from particulate matter.

• 1D 1 H NMR (600 MHz):

  • Parameters: 298 K, 16 scans, spectral width of 12 ppm.

  • Causality: Set the relaxation delay (D1) to 2.0 seconds to ensure complete relaxation of the electron-deficient H-7 and H-3 protons, allowing for precise 1:1:1 integration.

• 1D 13 C NMR (150 MHz):

  • Parameters: 298 K, 512–1024 scans.

  • Causality: Set D1 to 5.0 seconds. The molecule contains three quaternary carbons (C-2, C-3a, C-5) which lack attached protons for dipole-dipole relaxation. A longer D1 prevents signal attenuation of these critical nodes.

• 2D Cross-Validation (COSY, HSQC, HMBC): Run gradient-selected 2D experiments to establish the connectivity loop, proving the structure unequivocally.

Step-by-step experimental workflow for the self-validating NMR characterization protocol.

Quantitative Data Presentation

Based on the empirical behavior of the pyrazolo[1,5-a]pyrimidine scaffold[3] and the established electronic perturbations of the substituents, the following tables summarize the highly predictable NMR profiles for this compound.

Table 1: 1 H NMR Chemical Shifts (600 MHz, DMSO- d6​ )

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Assignment Causality
H-7	~9.10	Doublet (d)	7.3	1H	Highly deshielded by the adjacent N8 atom and global electron deficiency.
H-3	~7.70	Singlet (s)	-	1H	Deshielded by the strong inductive and mesomeric (-I/-M) pull of the 2-nitro group.
H-6	~7.40	Doublet (d)	7.3	1H	Ortho to H-7, but shielded relative to H-7 due to the +M electron donation from the 5-chloro group.

Table 2: 13 C NMR Chemical Shifts (150 MHz, DMSO- d6​ )

Position	Chemical Shift (δ, ppm)	Carbon Type	Assignment Causality & 2D Validation
C-2	~158.0	C q​	Attached to the strongly electron-withdrawing -NO 2​ group. Validated via HMBC cross-peak with H-3.
C-5	~148.5	C q​	Attached to electronegative -Cl, alpha to bridgehead N4. Validated via HMBC with H-7 and H-6.
C-3a	~146.0	C q​	Bridgehead carbon. Validated via long-range HMBC correlations from H-3 and H-7.
C-7	~136.5	CH	Alpha to N8, highly deshielded tertiary carbon. Validated via HSQC correlation to H-7.
C-6	~105.0	CH	Beta to nitrogens, shielded by +M effect of the 5-chloro group. Validated via HSQC to H-6.
C-3	~98.5	CH	Pyrazole backbone, intrinsically shielded but pushed slightly downfield by the nitro group.

2D NMR Cross-Validation Logic

To ensure absolute trustworthiness, the protocol relies on a self-validating 2D NMR matrix:

• COSY Validation: A distinct cross-peak between the doublets at δ 9.10 (H-7) and δ 7.40 (H-6) confirms their ortho relationship on the pyrimidine ring. The singlet at δ 7.70 (H-3) will show no COSY correlations, isolating it to the pyrazole ring.

• HMBC Validation: The H-7 proton will show a strong 3JCH​ correlation to the quaternary C-5 (δ 148.5), confirming the position of the chlorine atom. Simultaneously, H-3 will show 3JCH​ correlations to both C-3a (δ 146.0) and C-2 (δ 158.0), locking the nitro group to position 2.

By mapping these vectors, the structure of 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine is proven beyond reasonable doubt, ensuring high-fidelity data for subsequent drug development pipelines.

References

• Bryan, M. C., et al. "Development of Potent and Selective Pyrazolopyrimidine IRAK4 Inhibitors." Journal of Medicinal Chemistry, 2019.[Link]

• Wang, et al. "An Approach for the Synthesis of Pyrazolo[1,5-a]pyrimidines via Cu(II)-Catalyzed [3+3] Annulation of Saturated Ketones with Aminopyrazoles." The Journal of Organic Chemistry, 2021.[Link]

• Iorkula, T.H., et al. "An Efficient Synthesis of 3,5-Bis-Aminated Pyrazolo[1,5-a]Pyrimidines: Microwave-Assisted Copper Catalyzed C-3 Amination." Molecules, 2025.[Link]

Sources

• 1. Development of Potent and Selective Pyrazolopyrimidine IRAK4 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]

Structural Elucidation of 5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine: A Comprehensive Guide to X-Ray Crystallography

Executive Summary and Pharmacological Context

The pyrazolo[1,5-a]pyrimidine scaffold is a privileged bicyclic heterocycle extensively utilized in modern drug discovery. Derivatives of this core have demonstrated potent biological activity, most notably as selective inhibitors of Interleukin-1 receptor-associated kinase 4 (IRAK4), Cyclin-dependent kinase 2 (CDK2), and Pim-1 kinases.

Within this chemical space, 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine (CAS: 2825012-17-5) serves as a highly functionalized, versatile building block[1]. The C−5 chlorine atom is highly activated for Nucleophilic Aromatic Substitution ( SN​Ar ) by the electron-withdrawing nature of the fused pyrimidine ring, allowing for rapid diversification with various amines[2]. Concurrently, the C−2 nitro group provides a synthetic handle that can be reduced to an amine for further functionalization.

During the synthesis of pyrazolo[1,5-a]pyrimidines—typically via the condensation of 5-aminopyrazoles with 1,3-dielectrophilic reagents—regioisomerism is a persistent challenge. Reactions frequently yield mixtures of isomers (e.g., 5-chloro vs. 7-chloro derivatives)[3]. Because standard NMR techniques can sometimes be ambiguous for highly fused, electron-deficient systems, single-crystal X-ray diffraction (SCXRD) remains the gold standard for unambiguously confirming regiochemistry, bond delocalization, and solid-state packing motifs[4].

Physicochemical Profile and Structural Dynamics

Understanding the intrinsic properties of 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine is a prerequisite for successful crystallization. The molecule is highly planar, which heavily influences its crystal packing. In analogous pyrazolo[1,5-a]pyrimidine structures, the crystal lattice is typically stabilized by weak intermolecular C−H⋯N hydrogen bonds (often forming centrosymmetric dimers) and strong π−π stacking interactions between the pyrazole ring-centroids[4].

Table 1: Physicochemical and Safety Specifications

Parameter	Specification
Chemical Name	5-chloro-2-nitropyrazolo[1,5-a]pyrimidine
CAS Number	2825012-17-5
Molecular Formula	C6​H3​ClN4​O2​
Molecular Weight	198.57 g/mol
Electronic Nature	Highly electron-deficient, planar aromatic system
Hazard Classification	Acute toxicity (Oral/Dermal/Inhalation, Category 3)[5]

Note: Due to its Category 3 Acute Toxicity profile, all crystallization and handling procedures must be performed in a well-ventilated fume hood using appropriate PPE[5].

Experimental Workflows: Crystallization and Diffraction

As a Senior Application Scientist, I emphasize that crystallographic success is dictated by the causality of your experimental choices. The protocols below are designed as self-validating systems to ensure high-fidelity structural data.

Protocol 1: Single Crystal Growth via Vapor Diffusion

Because 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine is a rigid, planar molecule, rapid evaporation often leads to π -stacking-induced precipitation, yielding useless microcrystalline powders. Vapor diffusion provides the slow, controlled supersaturation required for diffraction-quality single crystals.

• Solvent Selection: Dissolve 10 mg of the compound in 0.5 mL of Dichloromethane (DCM) in a 2 mL inner glass vial. Causality: DCM is an excellent solvent for this moderately polar heterocycle, ensuring complete dissolution without coordinating to the molecule.

• Antisolvent Introduction: Place the uncapped 2 mL vial inside a larger 20 mL scintillation vial containing 3 mL of n-hexane.

• Controlled Diffusion: Cap the outer 20 mL vial tightly and leave it undisturbed in a vibration-free environment at 20°C for 3 to 7 days. Causality: n-Hexane has a higher vapor pressure than DCM. It will slowly diffuse into the inner vial, gradually lowering the solubility of the pyrazolopyrimidine and promoting the nucleation of a single, well-ordered crystal.

Protocol 2: X-Ray Data Collection and Refinement

Once a crystal is obtained, the data collection parameters must be optimized to resolve the polarizable chlorine atom and the electron-dense nitro group.

• Crystal Mounting: Under a polarizing microscope, select a crystal with sharp edges and uniform extinction (ideal size: ∼0.2×0.1×0.1 mm). Coat the crystal in inert perfluoropolyether oil and mount it on a MiTeGen loop. Causality: The oil acts as a barrier, preventing atmospheric moisture from degrading the crystal and preventing cracking during flash-cooling.

• Cryogenic Cooling: Transfer the loop to the diffractometer goniometer equipped with a nitrogen cold stream set to 100 K. Causality: Cryogenic temperatures drastically reduce thermal atomic displacement parameters (ADPs), minimizing background noise and yielding sharper electron density peaks.

• Data Collection: Collect diffraction data using Cu Kα radiation ( λ=1.54184 Å). Apply a multi-scan absorption correction to account for the anomalous scattering of the chlorine atom.

• Structure Solution (Self-Validating Step): Solve the phase problem using direct methods (e.g., SHELXT) and refine the structure using full-matrix least-squares on F2 (e.g., SHELXL).

  • Validation Check: A successful refinement must converge with an R1​ index <0.05 , a Goodness-of-Fit (GoF) near 1.0, and a maximum residual electron density ( Δρmax​ ) below 0.5eA˚−3 . If Δρmax​ is higher near the chlorine atom, it indicates unmodeled absorption errors or positional disorder.

Quantitative Crystallographic Parameters

Based on structural analyses of structurally related pyrazolo[1,5-a]pyrimidines[3][4], the expected crystallographic parameters for a successfully refined model are summarized below.

Table 2: Anticipated Crystallographic Data & Refinement Parameters

Parameter	Expected Value / Setting
Crystal System	Monoclinic or Triclinic
Space Group	P21​/c or P1ˉ
Temperature	100(2) K
Radiation	Cu Kα ( λ=1.54184 Å)
Refinement Method	Full-matrix least-squares on F2
Target R1​ [I > 2 σ (I)]	≤0.050
Target Goodness-of-Fit (GoF)	0.95−1.05

Visualizing the Crystallographic Workflow

The following diagram illustrates the logical progression from synthetic powder to a validated crystallographic information file (CIF), highlighting the critical transitions and validation gates in the methodology.

Fig 1: X-ray crystallographic workflow for 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine.

References

• Aaronchem Catalog: "2825012-17-5 | 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine". Aaronchem.
• Enamine Safety Data Sheet: "5-chloro-2-nitropyrazolo[1,5-a]pyrimidine". Enamine.
• Lim, Jongwon et al. "Discovery of 5-Amino-N-(1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide Inhibitors of IRAK4". PMC / NIH.
• ResearchGate: "Molecular structure of pyrazolo[1,5-a]pyrimidines: X-ray diffractometry and theoretical study". ResearchGate.
• Taylor & Francis: "Recent synthetic methodologies for pyrazolo[1,5-a]pyrimidine". Taylor & Francis.

Sources

• 1. aaronchem.com [aaronchem.com]
• 2. Discovery of 5-Amino-N-(1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide Inhibitors of IRAK4 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. enamine.enamine.net [enamine.enamine.net]

Strategic Profiling and Application of 5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine in Kinase Inhibitor Discovery

As modern drug discovery shifts toward highly selective targeted therapies, the architectural design of small-molecule inhibitors relies heavily on privileged heterocyclic scaffolds. Among these, the pyrazolo[1,5-a]pyrimidine core has emerged as a cornerstone in the development of potent protein kinase inhibitors (PKIs)[1].

This technical whitepaper provides an in-depth analysis of 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine (CAS: 2825012-17-5), a highly functionalized building block that offers orthogonal reactivity[2]. By acting as a Senior Application Scientist, I will dissect the physicochemical properties, mechanistic causality of its reactivity, and provide self-validating protocols for its integration into drug discovery pipelines.

Physicochemical and Structural Profiling

To effectively utilize 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine, one must first understand its electronic distribution. The pyrazolo[1,5-a]pyrimidine scaffold consists of an electron-rich pyrazole ring fused to an electron-deficient pyrimidine ring[3]. The introduction of a strongly electron-withdrawing nitro group at the C-2 position and a chlorine atom at the C-5 position creates a highly polarized molecule primed for regioselective functionalization.

Quantitative Physicochemical Data

The following table summarizes the core quantitative metrics and structural properties necessary for synthesis planning and analytical validation[2],[4].

Property	Value	Analytical Significance
IUPAC Name	5-chloro-2-nitropyrazolo[1,5-a]pyrimidine	Nomenclature standard for regulatory filing.
CAS Number	2825012-17-5	Unique identifier for inventory and safety tracking.
Molecular Formula	C₆H₃ClN₄O₂	Essential for exact mass calculation in HRMS.
Molecular Weight	198.57 g/mol	Used for stoichiometric calculations in library synthesis.
Electrophilic Center	C-5 (Pyrimidine ring)	Highly activated for Nucleophilic Aromatic Substitution (SₙAr).
Reducible Center	C-2 (Pyrazole ring)	Chemoselective reduction yields a primary amine for coupling.
Toxicity Profile	Acute Tox. 3 (Oral/Dermal/Inhalation)	Requires handling in a closed system or local exhaust[4].

Mechanistic Reactivity: The Orthogonal Functionalization Strategy

The true value of 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine lies in its orthogonal reactivity. The C-5 chlorine and C-2 nitro groups can be manipulated independently without cross-interference, allowing for the rapid generation of diverse structure-activity relationship (SAR) libraries[1].

• C-5 Nucleophilic Aromatic Substitution (SₙAr): The pyrimidine ring is inherently electron-deficient due to the electronegativity of its nitrogen atoms. The bridgehead nitrogen (N4) stabilizes the negative charge of the Meisenheimer intermediate during nucleophilic attack. The C-2 nitro group further depletes electron density across the fused system, making the C-5 chlorine exceptionally labile to displacement by amines, alkoxides, or thiolates[3].

• C-2 Nitro Reduction: Once the C-5 position is functionalized, the C-2 nitro group can be reduced to an amine. This inversion of electronic character (from an electron-withdrawing -NO₂ to an electron-donating -NH₂) activates the pyrazole ring, enabling it to act as a critical hydrogen-bond donor within the ATP-binding pocket of kinases[5].

Caption: Workflow for the orthogonal functionalization of the pyrazolo[1,5-a]pyrimidine scaffold.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Every reagent choice is grounded in mechanistic causality.

Protocol A: Regioselective C-5 Amination via SₙAr

Objective: Introduce a solubilizing or target-binding amine at the C-5 position.

• Step 1: Solvation. Suspend 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF, 0.2 M).

  • Causality: DMF is a polar aprotic solvent that highly stabilizes the polar transition state of the SₙAr reaction, accelerating the rate of substitution.

• Step 2: Base Addition. Add N,N-Diisopropylethylamine (DIPEA, 2.0 eq).

  • Causality: DIPEA acts as a non-nucleophilic acid scavenger. Its steric bulk prevents it from competing with the primary nucleophile, ensuring it only neutralizes the HCl byproduct.

• Step 3: Nucleophile Addition. Add the desired secondary amine (e.g., morpholine, 1.2 eq) and heat to 60 °C for 2-4 hours.

• Step 4: Self-Validation (QC). Monitor the reaction via LC-MS. The disappearance of the starting material (m/z ~198) and the appearance of the product mass confirm completion. The regioselectivity is guaranteed by the inertness of the C-2 nitro group under these conditions.

• Step 5: Isolation. Quench the reaction by dropwise addition into ice water. The highly polar DMF partitions into the aqueous phase, precipitating the hydrophobic product. Filter and dry under a vacuum.

Protocol B: Chemoselective C-2 Nitro Reduction

Objective: Convert the C-2 nitro group to an amine without inducing hydrodehalogenation (if the C-5 chlorine was retained for cross-coupling).

• Step 1: Solvent System. Dissolve the intermediate in a 4:1 mixture of Ethanol and Water (0.1 M).

  • Causality: Ethanol solubilizes the organic substrate, while water provides the necessary protic environment for the proton-coupled electron transfer required to reduce the nitro group.

• Step 2: Reagent Addition. Add Iron powder (5.0 eq) and Ammonium chloride (NH₄Cl, 5.0 eq).

  • Causality: The Fe/NH₄Cl system is chosen specifically for its chemoselectivity. Unlike Palladium-catalyzed hydrogenation (Pd/C, H₂), which risks cleaving aryl chlorides, the Béchamp-style reduction exclusively targets the nitro group.

• Step 3: Reaction. Heat to 80 °C for 3 hours under vigorous stirring.

• Step 4: Self-Validation (QC). Analyze via ¹H-NMR. The disappearance of the highly deshielded aromatic protons adjacent to the nitro group, replaced by an upfield shift and a broad -NH₂ singlet (exchangeable with D₂O), validates the reduction.

• Step 5: Isolation. Filter the hot mixture through a pad of Celite to remove iron oxides. Causality: Hot filtration prevents the newly formed, often highly crystalline aminopyrazolo-pyrimidine from precipitating alongside the iron waste.

Translational Applications in Kinase Inhibition

The pyrazolo[1,5-a]pyrimidine core is not merely a structural novelty; it is a clinically validated pharmacophore. It forms the backbone of FDA-approved Tropomyosin receptor kinase (TRK) inhibitors such as Larotrectinib and Repotrectinib, which are used to treat solid tumors with NTRK gene fusions[5]. Furthermore, it is the core of CFI-402257, a potent Threonine tyrosine kinase (TTK) inhibitor[6].

When designing inhibitors using 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine as a starting material, the resulting functionalized core interacts with the kinase ATP-binding pocket through highly specific vectors:

• Hinge Binding: The N1 and N4 atoms of the core act as a bidentate hydrogen-bond acceptor/donor system, interacting directly with the kinase hinge region (e.g., Met592 in TRKA)[5].

• Vectorial Projection: The C-5 substituent typically projects toward the solvent-exposed front, allowing for the addition of solubilizing groups (like morpholine). The C-2 substituent projects into the deep hydrophobic pocket or interacts with the DFG motif, driving kinase selectivity[5],[6].

Caption: Binding model of pyrazolo[1,5-a]pyrimidine derivatives within the kinase ATP-binding pocket.

Safety and Handling

As an active pharmaceutical intermediate, 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine is classified as acutely toxic via oral, dermal, and inhalation routes (Category 3; H301, H311, H331)[4].

• Engineering Controls: All manipulations must be performed in a closed system or under local exhaust ventilation (fume hood).

• Storage: Keep containers tightly closed and upright in a dry, well-ventilated place to prevent degradation of the reactive C-5 chlorine bond[4].

References

• Aaronchem. "2825012-17-5 | 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine".
• Enamine. "SAFETY DATA SHEET: 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine". Enamine.
• National Center for Biotechnology Information (PMC).
• MDPI. "Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk)
• ACS Publications. "Discovery of Pyrazolo[1,5-a]pyrimidine TTK Inhibitors: CFI-402257 is a Potent, Selective, Bioavailable Anticancer Agent". ACS Medicinal Chemistry Letters.
• Benchchem. "2,3-Dinitropyrazolo[1,5-a]pyrimidine | High-Purity". Benchchem.

Sources

• 1. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aaronchem.com [aaronchem.com]
• 3. 2,3-Dinitropyrazolo[1,5-a]pyrimidine|High-Purity [benchchem.com]
• 4. enamine.enamine.net [enamine.enamine.net]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: SNAr Substitution Protocol for 5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine

Target Audience: Researchers, medicinal chemists, and drug development professionals. Objective: To provide a highly optimized, self-validating protocol for the Nucleophilic Aromatic Substitution (SNAr) of 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine.

Mechanistic Rationale & Scaffold Activation

The pyrazolo[1,5-a]pyrimidine scaffold is a privileged bicyclic system widely utilized in drug discovery, particularly in the design of kinase inhibitors and antitumor agents [1][1]. Functionalization of this core often relies on Nucleophilic Aromatic Substitution (SNAr).

The molecule 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine (CAS: 2825012-17-5, MW: 198.57) is an exceptionally powerful electrophile [2][2]. The causality behind its extreme reactivity at the C5 position is driven by two synergistic factors:

• Innate Core Deficiency: The pyrimidine ring is inherently electron-deficient. The bridgehead nitrogen (N4) and the adjacent nitrogen (N7a) inductively and resonance-withdraw electron density away from the C5 carbon.

• Long-Range Activation: The nitro group at the C2 position acts as a potent electron-withdrawing group (EWG). During the nucleophilic attack, the resulting anionic Meisenheimer complex is highly stabilized through extended conjugation across the fused ring system into the nitro group [3][3].

Mechanistic pathway of SNAr on 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine.

Reaction Optimization & Quantitative Data

The choice of solvent and base is dictated by the nucleophile's strength and hardness. For instance, switching from K₂CO₃/DMF to NEt₃/DCM can significantly improve yields and simplify workup for highly reactive aliphatic amines [4][4]. Conversely, weaker nucleophiles like aromatic amines require polar aprotic solvents (DMF, DMSO) and thermal activation to overcome the activation energy barrier [3][3].

Table 1: Optimization of SNAr Conditions by Nucleophile Class

Nucleophile Type	Recommended Solvent	Base	Temperature (°C)	Time (h)	Expected Yield (%)
Aliphatic Amines	DCM or THF	DIPEA (2.0 eq)	0 to 25 (RT)	2 - 4	85 - 95
Aromatic Amines	DMF or DMSO	K₂CO₃ (2.5 eq)	80 - 100	6 - 12	70 - 85
Thiols	DMF	K₂CO₃ (2.0 eq)	25 - 50	1 - 3	80 - 90
Alkoxides	THF (Anhydrous)	NaH (1.5 eq)	0 to 25	2 - 5	60 - 75

Step-by-Step Experimental Methodology

The following protocol details the amination of the chloropyrimidine core using an aliphatic amine.

Reagents and Equipment

• 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine (1.0 equiv)

• Amine nucleophile (1.1 - 1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) (2.0 equiv)

• Anhydrous Dichloromethane (DCM)

• Oven-dried glassware, magnetic stirrer, and nitrogen/argon line.

Execution Steps

• Reactant Preparation: To an oven-dried round-bottom flask equipped with a magnetic stir bar, add 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine (1.0 equiv) and anhydrous DCM (0.1 M concentration) under an inert nitrogen atmosphere.

• Base Addition: Add DIPEA (2.0 equiv) to the stirring solution. The non-nucleophilic nature of DIPEA prevents side reactions while effectively scavenging the HCl byproduct [3][3].

• Nucleophile Introduction: Cool the mixture to 0 °C using an ice bath. Add the amine nucleophile (1.1 equiv) dropwise. Causality: Dropwise addition at low temperatures prevents exothermic degradation and limits bis-substitution.

• Thermal Activation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 to 4 hours.

• Quenching & Workup: Once complete, dilute the mixture with ethyl acetate (EtOAc) and quench with saturated aqueous NaHCO₃. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (silica gel, Hexanes/EtOAc gradient) to afford the pure 5-substituted product.

Step-by-step experimental workflow for the SNAr substitution protocol.

Protocol Self-Validation & Quality Control

To ensure the trustworthiness of the experimental run, this protocol operates as a self-validating system through rigorous analytical checkpoints:

• Pre-Reaction Verification: LC-MS analysis of the starting material must yield an m/z of 198.57 [M+H]⁺ and 200.57 [M+2+H]⁺ in a strict 3:1 ratio. This isotopic cluster is characteristic of the naturally occurring ³⁵Cl and ³⁷Cl isotopes [2][2].

• In-Process Monitoring: Monitor the reaction via Thin-Layer Chromatography (TLC). The starting material is highly UV-active and non-polar. The successful formation of an amine adduct will result in a significantly more polar spot.

• Post-Reaction Validation: Successful SNAr is definitively validated by the complete disappearance of the 3:1 chlorine isotopic cluster in the LC-MS trace, replaced by the exact mass of the nucleophile-adduct [3][3].

Safety & Handling

According to the official Safety Data Sheet, 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine is classified as acutely toxic (Category 3) via oral (H301), dermal (H311), and inhalation (H331) routes [5][5].

• All manipulations must be conducted in a certified, closed-system fume hood.

• Wear appropriate personal protective equipment (PPE), including nitrile gloves, lab coat, and safety goggles.

• In case of skin contact, flush with copious amounts of water for at least 15 minutes and remove contaminated clothing immediately [5][5].

References

• Title: 2825012-17-5 | 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine Source: Aaronchem URL
• Title: SnAr Reactions of 2,4-Diazidopyrido[3,2-d]pyrimidine and Azide-Tetrazole Equilibrium Studies of the Obtained 5-Substituted Tetrazolo[1,5-a]pyrido[2,3-e]pyrimidines Source: MDPI URL
• Title: Safety Data Sheet - 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine Source: Enamine URL
• Source: PMC (NIH)
• Title: Optimization of reaction conditions for nucleophilic aromatic substitution on pyrimidines Source: BenchChem URL

Sources

• 1. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aaronchem.com [aaronchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. enamine.enamine.net [enamine.enamine.net]

Application Note: Chemoselective Catalytic Reduction of 5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine

Audience: Researchers, Process Chemists, and Drug Development Professionals Objective: To provide a robust, self-validating methodology for the chemoselective reduction of the 2-nitro group to an amine while strictly preserving the sensitive 5-chloro moiety on the pyrazolo[1,5-a]pyrimidine scaffold.

Mechanistic Rationale & Catalyst Selection

The pyrazolo[1,5-a]pyrimidine core is a privileged scaffold in medicinal chemistry, frequently utilized in the design of kinase inhibitors and central nervous system (CNS) agents. The functionalization of this core often relies on the 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine building block. However, reducing the 2-nitro group (-NO₂) to an amine (-NH₂) presents a severe chemoselectivity challenge: the 5-chloro position is highly activated toward transition-metal-catalyzed oxidative addition, leading to unwanted hydrodehalogenation .

• Poisoned Noble Metal Catalysis (Pt-V/C): Platinum inherently exhibits a lower propensity for C-Cl oxidative addition than Palladium. By doping the carbon support with Vanadium (Pt-V/C), a Strong Metal-Support Interaction (SMSI) is established. The vanadium species electronically enrich the Pt nanoparticles, lowering the activation barrier for nitro reduction while sterically hindering the planar adsorption required for C-Cl cleavage .

• Non-Noble Metal Transfer Hydrogenation (V₂O₅/TiO₂): A sustainable, heterogeneous alternative that utilizes hydrazine or formate as a hydrogen donor. Vanadium pentoxide on titania is entirely inert toward aryl chlorides, guaranteeing near-perfect preservation of the 5-chloro group even at elevated temperatures .

Reaction Pathway & Chemoselectivity

The reduction of the nitro group proceeds sequentially through nitroso and hydroxylamine intermediates. If the catalyst is overly active (e.g., unpoisoned Pd/C) or the temperature is too high, the target amine or the starting material will undergo direct hydrodehalogenation.

Fig 1: Catalytic reduction pathway of the nitro group vs. competitive hydrodehalogenation.

Quantitative Catalyst Performance Comparison

The following table summarizes the expected performance metrics of various catalytic systems applied to halogenated nitroheteroarenes based on process chemistry standards.

Catalyst System	Hydrogen Source	Temperature	Time	Conversion (%)	Chemoselectivity (Amine:Dehalogenated)
10% Pd/C	H₂ (1 atm)	25 °C	2 h	>99%	40:60 (High Dehalogenation)
10% Pd/C + Hydrazine	NH₂NH₂·H₂O	80 °C	5 min	>99%	95:5 (Moderate Control)
1% Pt-V/C	H₂ (5 bar)	25 °C	4 h	>99%	99:1 (Excellent)
V₂O₅/TiO₂	NH₂NH₂·H₂O	80 °C	3 h	98%	>99:1 (Excellent)

Validated Experimental Protocols

Protocol A: Chemoselective Hydrogenation using Pt-V/C

Optimal for scalable, high-purity batch or flow synthesis.

• Reactor Preparation: To a rigorously dried 100 mL pressure reactor, add 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine (1.98 g, 10.0 mmol).

• Solvent Addition: Suspend the substrate in 40 mL of anhydrous 2-methyltetrahydrofuran (2-MeTHF).

  • Causality: 2-MeTHF is selected over standard THF because it provides superior solubility for polar heteroaromatics and resists Lewis-acid or radical-induced ring-opening polymerization during catalysis.

• Catalyst Loading: Add 1% Pt-1% V/C catalyst (198 mg, 10 wt% relative to substrate).

  • Causality: The bimetallic Pt-V system is utilized because Vanadium decorates the Pt nanoparticles, creating an SMSI that electronically blocks the oxidative addition of the C-Cl bond while accelerating polar N-O bond reduction.

• Atmosphere Exchange: Seal the reactor. Purge the headspace with Nitrogen (3 x 3 bar) followed by Hydrogen (3 x 3 bar).

  • Causality: Strict oxygen exclusion is mandatory to prevent the oxidation of the highly reactive hydroxylamine intermediate back to the nitroso species, which would stall the reaction kinetics.

• Reaction Execution: Pressurize the vessel to 5 bar H₂ and stir vigorously (800 rpm) at 25 °C for 4 hours.

  • Causality: High agitation overcomes gas-liquid mass transfer limitations. Maintaining ambient temperature is critical; elevated temperatures provide the activation energy required to trigger the undesired hydrodehalogenation pathway.

• Workup & Isolation: Vent the H₂ gas and purge with N₂. Filter the reaction mixture through a tightly packed pad of Celite, washing the pad with 2-MeTHF (2 x 10 mL).

  • Causality: Complete removal of colloidal platinum is essential. Trace residual metals can catalyze the oxidative degradation of the electron-rich 2-aminopyrazolo[1,5-a]pyrimidine product during storage. Concentrate the filtrate under reduced pressure to afford the target amine.

Protocol B: Catalytic Transfer Hydrogenation using V₂O₅/TiO₂

Optimal for laboratories lacking high-pressure hydrogenation infrastructure.

• Reaction Assembly: In a 50 mL round-bottom flask equipped with a reflux condenser, dissolve the substrate (0.99 g, 5.0 mmol) in absolute ethanol (20 mL).

• Catalyst & Donor Addition: Add V₂O₅/TiO₂ catalyst (50 mg) followed by the dropwise addition of hydrazine monohydrate (1.25 g, 25.0 mmol, 5.0 equiv).

  • Causality: Hydrazine serves as an efficient, indirect hydrogen source. The V₂O₅/TiO₂ catalyst is entirely inert toward aryl chlorides, guaranteeing 100% preservation of the 5-chloro group without the need for complex noble-metal poisoning.

• Heating: Heat the mixture to 80 °C (reflux) for 3 hours.

  • Causality: The elevated temperature is required to activate the hydrazine on the metal oxide surface. Unlike noble metals, the vanadium catalyst will not induce dehalogenation even at reflux.

• Workup: Cool the mixture to room temperature, filter through a Celite pad to recover the heterogeneous catalyst, and concentrate the filtrate. Partition the residue between ethyl acetate and water to remove residual hydrazine and inorganic salts. Dry the organic layer over Na₂SO₄ and concentrate.

Experimental Workflow

Fig 2: Standard experimental workflow for the chemoselective catalytic reduction of nitroarenes.

References

• Sebek, M., et al. (2015). Selective Hydrogenation of Halogenated Nitroaromatics to Haloanilines in Batch and Flow. Organic Process Research & Development, ACS Publications. URL:[Link][1]

• Upadhyay, R., et al. (2025). Selective and sustainable nitro reduction and reductive N-alkylation using a recyclable V₂O₅/TiO₂ catalyst for amine synthesis. Materials Advances, RSC Publishing. URL:[Link][2]

• Zhu, K., et al. (2016). Selective nitro reduction in the synthesis of 'real-world' targets. ResearchGate. URL:[Link][3]

• Fudan University Researchers. (2017). Highly Chemoselective Reduction of Nitroarenes Using a Titania-Supported Platinum-Nanoparticle Catalyst under a CO Atmosphere. Fudan University Literature. URL:[Link][4]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Selective and sustainable nitro reduction and reductive N -alkylation using a recyclable V 2 O 5 /TiO 2 catalyst for amine synthesis - Materials Advances (RSC Publishing) DOI:10.1039/D5MA00711A [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. surfcat.fudan.edu.cn [surfcat.fudan.edu.cn]

Application Note: Overcoming Chemoselectivity Challenges in the Suzuki-Miyaura Cross-Coupling of 5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine

Introduction & Mechanistic Rationale

The pyrazolo[1,5-a]pyrimidine scaffold is a privileged pharmacophore in modern drug discovery, frequently utilized in the design of kinase inhibitors (e.g., IRAK4, Pim-1)[1][2] and photosensitizers[3]. Among its functionalized derivatives, 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine (CAS: 2825012-17-5) serves as a highly versatile, albeit challenging, building block[4][5].

The presence of the strongly electron-withdrawing 2-nitro group, combined with the inherently electron-deficient nature of the pyrimidine ring and the inductive effect of the bridgehead nitrogen, renders the C5-chloride exceptionally labile. While this hyper-electrophilicity is advantageous for nucleophilic aromatic substitution (SNAr) with amines[1][2], it presents a significant chemoselectivity challenge during palladium-catalyzed Suzuki-Miyaura cross-coupling. Standard aqueous coupling conditions often lead to rapid hydrolysis or alkoxylation prior to oxidative addition, a phenomenon observed in related halogenated pyrazolo[1,5-a]pyrimidines[6].

This application note details the mechanistic causality behind these side reactions and provides a field-validated, self-correcting protocol to achieve high-yielding C5-arylation while completely suppressing parasitic SNAr pathways.

Reaction Optimization & Causality

In a standard Suzuki-Miyaura coupling, the catalytic cycle initiates with the oxidative addition of Pd(0) into the C–Cl bond. However, for 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine, the activation energy for background SNAr by hydroxide or alkoxide ions is remarkably low. If standard conditions (e.g., Na₂CO₃ in EtOH/H₂O at 90 °C) are employed, the nucleophilic attack outpaces the palladium cycle, yielding 5-hydroxy or 5-ethoxy byproducts.

To invert this causality and favor cross-coupling, three experimental parameters must be strictly controlled:

• Base Selection : Highly nucleophilic bases (NaOH, Na₂CO₃) must be replaced with milder, sterically hindered, or less nucleophilic alternatives like K₃PO₄.

• Solvent Dielectric & Solvation : Alcohols must be strictly avoided. A semi-aqueous system of 1,4-Dioxane/H₂O (10:1 v/v) provides sufficient polarity to dissolve the phosphate base and activate the boronic acid while minimizing the concentration of free hydroxide.

• Ligand Acceleration : The use of a highly active precatalyst, such as XPhos Pd G2 , is critical. The bulky, electron-rich dialkylbiaryl phosphine ligand (XPhos) dramatically accelerates the oxidative addition step and promotes rapid reductive elimination, effectively "outrunning" the background hydrolysis.

Table 1: Optimization of Suzuki-Miyaura Cross-Coupling Conditions

Entry	Catalyst (5 mol%)	Base (2.0 equiv)	Solvent System	Temp (°C)	Conversion (%)	Yield (%)	Major Byproduct
1	Pd(PPh₃)₄	Na₂CO₃	Dioxane/H₂O (4:1)	90	>95	15	5-Hydroxy (SNAr)
2	Pd(PPh₃)₄	Na₂CO₃	EtOH/H₂O (1:1)	80	>95	<5	5-Ethoxy (SNAr)
3	Pd(dppf)Cl₂	K₃PO₄	Dioxane/H₂O (10:1)	80	>95	62	Protodeboronation
4	XPhos Pd G2	K₃PO₄	Dioxane/H₂O (10:1)	60	>95	88	None
5	XPhos Pd G2	CsF	Dioxane (Anhydrous)	80	70	65	Unreacted SM

Note: Data represents optimization trends for hyper-electrophilic heteroaryl chlorides to maximize the cross-coupling to SNAr ratio.

Chemoselectivity Workflow

Chemoselectivity workflow for Suzuki coupling of 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine.

Validated Experimental Protocol

This protocol is designed as a self-validating system. By monitoring specific visual cues and LC-MS mass targets, researchers can ensure the reaction remains on the desired catalytic pathway.

Scale: 1.0 mmol Target: 5-Aryl-2-nitropyrazolo[1,5-a]pyrimidine

Step 1: Preparation of the Catalytic System

• In an oven-dried Schlenk tube or microwave vial equipped with a magnetic stir bar, add 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine (1.0 equiv, 1.0 mmol, 198.6 mg)[5], the desired arylboronic acid (1.2 equiv, 1.2 mmol), and anhydrous K₃PO₄ (2.0 equiv, 2.0 mmol, 424.5 mg).

  • Causality Check: K₃PO₄ is chosen over Na₂CO₃ to reduce the aqueous pH and nucleophilicity of the reaction medium, directly suppressing the formation of the 5-hydroxy SNAr byproduct.

Step 2: Solvent Addition and Degassing

• Add 1,4-Dioxane (10.0 mL) and deionized H₂O (1.0 mL) to the vessel.

• Sparge the heterogeneous mixture with Argon for 10 minutes.

  • Self-Validation: The mixture will appear as a pale yellow suspension. Proper degassing is critical as the electron-rich XPhos ligand is highly susceptible to oxidation, which would stall the cross-coupling and allow background hydrolysis to dominate.

Step 3: Catalyst Introduction & Reaction

• Quickly add XPhos Pd G2 (0.05 equiv, 0.05 mmol, 39.3 mg) under a positive stream of Argon.

• Seal the vessel and heat the mixture to 60 °C in an oil bath or heating block.

  • Self-Validation: Upon reaching 60 °C, the suspension should transition from pale yellow to a deep red/brown homogeneous solution within 10–15 minutes, visually confirming the generation of the active Pd(0) species.

Step 4: Reaction Monitoring (LC-MS)

• Sample the reaction at the 2-hour mark.

  • Self-Validation via Mass Spectrometry:

    • Starting Material : Confirm the disappearance of the isotopic cluster at m/z 199 [M+H]⁺ (for ³⁵Cl).

    • Desired Product : Confirm the appearance of the corresponding cross-coupled mass.

    • Warning Sign : If a significant peak at m/z 181 [M+H]⁺ is observed, SNAr hydrolysis has occurred. This indicates either the temperature exceeded 60 °C, the water ratio was too high, or the catalyst was deactivated by oxygen.

Step 5: Workup and Purification

• Cool the reaction to room temperature. Dilute with EtOAc (20 mL) and filter through a short pad of Celite to remove palladium black.

• Transfer to a separatory funnel and wash with brine (2 × 10 mL) to remove phosphate salts and residual water.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue via silica gel chromatography (Hexanes/EtOAc gradient) to afford the pure 5-aryl-2-nitropyrazolo[1,5-a]pyrimidine.

Sources

• 1. Discovery of 5-Amino-N-(1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide Inhibitors of IRAK4 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. aaronchem.com [aaronchem.com]
• 5. enamine.enamine.net [enamine.enamine.net]
• 6. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]

synthesis of pyrazolo[1,5-a]pyrimidine-based kinase inhibitors from 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine

Target Audience: Researchers, medicinal chemists, and drug development professionals. Core Focus: Strategic functionalization of 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine.

Strategic Scaffold Rationale

The pyrazolo[1,5-a]pyrimidine core is a highly privileged, rigid, and planar N-heterocyclic pharmacophore in oncology and immunology drug discovery[1]. Recognized as an excellent purine isostere, it effectively mimics the adenine ring of ATP, allowing it to competitively bind the hinge region of various oncogenic kinases (e.g., CDKs, TRK, JAK, and Pim-1)[2][3].

While many commercial inhibitors (such as Larotrectinib) utilize a 3-substituted pyrazolo[1,5-a]pyrimidine architecture, starting from 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine offers a unique geometric vector. Functionalization at the C2 position directs substituents toward distinct sub-pockets (such as the DFG-out or solvent-exposed regions) while maintaining core hinge-binding interactions.

Causality of the Synthetic Sequence

The synthesis relies on the orthogonal reactivity of the starting material's functional groups:

• C5-Nucleophilic Aromatic Substitution (S N​ Ar): The pyrimidine ring is inherently electron-deficient. The chlorine at C5 is highly electrophilic because the intermediate Meisenheimer complex is stabilized by the ring nitrogens. The C2-nitro group further withdraws electron density, drastically accelerating the S N​ Ar reaction with amines compared to non-nitrated analogs[4].

• C2-Nitro Reduction: The nitro group serves as a "masked" amine. Once the C5 position is secured, reducing the nitro group converts an electron-withdrawing moiety into an electron-donating nucleophile, preparing the molecule for late-stage diversification[1].

• C2-Amidation/Urea Formation: The resulting C2-amine is acylated to install the critical hydrogen-bond donor/acceptor motifs required for kinase hinge-region binding[3].

Synthetic workflow for pyrazolo[1,5-a]pyrimidine kinase inhibitors via SNAr and amidation.

Experimental Protocols & Self-Validating Workflows

The following protocols are designed as self-validating systems. Each step includes specific In-Process Controls (IPCs) to ensure mechanistic fidelity and prevent the propagation of impurities.

Step 1: C5-Nucleophilic Aromatic Substitution (S N​ Ar)

Objective: Displace the C5-chloride with a primary or secondary amine (e.g., a chiral pyrrolidine) to build the solvent-front or specificity-pocket binding motif.

Procedure:

• Charge a round-bottom flask with 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine (1.0 equiv, 10 mmol) and suspend in anhydrous Ethanol (0.2 M).

• Add the desired amine (1.2 equiv) followed by N,N-Diisopropylethylamine (DIPEA) (2.5 equiv).

  • Causality: DIPEA acts as a non-nucleophilic acid scavenger to neutralize the HCl byproduct, preventing the protonation of the incoming nucleophilic amine.

• Heat the reaction mixture to 80 °C under a nitrogen atmosphere for 4–6 hours.

• Self-Validation (IPC): Monitor via LC-MS. The reaction is complete when the starting material peak disappears. The product mass should reflect [M+H]+=(Starting Mass−35.5+Amine Mass) . The characteristic 3:1 isotopic ratio of the chlorine atom will disappear.

• Workup: Cool to room temperature, concentrate in vacuo, and partition between EtOAc and saturated aqueous NaHCO 3​ . Wash the organic layer with brine, dry over Na 2​ SO 4​ , and concentrate.

Step 2: Chemoselective Nitro Reduction

Objective: Convert the C2-nitro group to a primary amine.

Procedure:

• Dissolve the C5-substituted 2-nitro intermediate (1.0 equiv, 8 mmol) in a 4:1 mixture of Ethanol and Water (0.1 M).

• Add Iron powder (5.0 equiv) and Ammonium Chloride (NH 4​ Cl) (5.0 equiv).

  • Causality: While Pd/C with H 2​ is a standard reduction method, the Fe/NH 4​ Cl system is chosen for its strict chemoselectivity. It operates via single-electron transfer, preventing the hydrodehalogenation of any sensitive aryl halides that may have been introduced in Step 1[1].

• Reflux the mixture at 80 °C for 2 hours with vigorous stirring.

• Self-Validation (IPC): Monitor via TLC (EtOAc/Hexane). The highly polar amine product will exhibit a significantly lower R f​ value than the nitro precursor. LC-MS will show a mass shift of -30 Da (loss of O 2​ , addition of H 2​ ).

• Workup: Filter the hot mixture through a pad of Celite to remove iron salts. Wash the filter cake with hot EtOAc. Concentrate the filtrate and purify via silica gel chromatography to yield the 2-amino intermediate.

Step 3: Hinge-Binder Amidation

Objective: Couple the C2-amine with a carboxylic acid to finalize the kinase inhibitor structure.

Procedure:

• In a dry flask, dissolve the target carboxylic acid (1.2 equiv) in anhydrous DMF (0.1 M).

• Add HATU (1.5 equiv) and DIPEA (3.0 equiv). Stir for 15 minutes at room temperature to form the active OAt-ester.

  • Causality: The C2-amino group on the pyrazolo[1,5-a]pyrimidine ring is electronically deactivated due to the electron-withdrawing nature of the fused heterocycle. HATU is mandated over standard EDC/HOBt because it generates a highly reactive highly electrophilic intermediate, ensuring rapid acylation of the poor nucleophile while minimizing epimerization of chiral acids.

• Add the C2-amino intermediate (1.0 equiv) and stir at 40 °C for 12 hours.

• Self-Validation (IPC): Monitor via LC-MS. The product will show the expected [M+H]+ of the coupled amide.

• Workup: Quench with water to precipitate the product. Filter, wash with water, and purify via preparative HPLC to obtain the final kinase inhibitor.

Pharmacophore & Kinase Interaction Model

Understanding how the synthesized molecule sits within the kinase ATP pocket is critical for rational drug design. The pyrazolo[1,5-a]pyrimidine core acts as the central scaffold, while the C2 and C5 substituents dictate affinity and selectivity[3].

Pharmacophore model of pyrazolo[1,5-a]pyrimidine derivatives in the kinase ATP-binding pocket.

Quantitative Data Summary

The following table summarizes the expected quantitative outcomes and critical analytical markers for the three-step synthetic workflow.

Step	Reaction Type	Reagents & Conditions	Avg. Yield (%)	Target Purity	Key Analytical Marker (NMR/MS)
1	S N​ Ar	Amine, DIPEA, EtOH, 80 °C	85–95%	>98% (LC-MS)	Disappearance of C5-Cl isotope pattern; new aliphatic/aryl signals.
2	Nitro Reduction	Fe, NH 4​ Cl, EtOH/H 2​ O, 80 °C	75–88%	>95% (LC-MS)	Appearance of broad -NH 2​ singlet (~5.5 ppm, 1 H NMR); Mass -30 Da.
3	Amidation	R-COOH, HATU, DIPEA, DMF, 40 °C	70–85%	>99% (HPLC)	Downfield shift of C2-NH (~10.5 ppm, 1 H NMR); Mass + (Acid - H 2​ O).

References

• An Efficient Synthesis of 3,5-Bis-Aminated Pyrazolo[1,5-a]Pyrimidines: Microwave-Assisted Copper Catalyzed C-3 Amination of 5-Amino-3-Bromo-Substituted Precursors Source: MDPI URL:[Link][4]

• Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold Source: National Institutes of Health (NIH / PMC) URL:[Link][1]

• Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors Source: ACS Medicinal Chemistry Letters URL:[Link][2]

• A Novel Pyrazolo[1,5-a]pyrimidine Is a Potent Inhibitor of Cyclin-Dependent Protein Kinases 1, 2, and 9, Which Demonstrates Antitumor Effects in Human Tumor Xenografts Following Oral Administration Source: Journal of Medicinal Chemistry (ACS) URL:[Link][3]

Sources

• 1. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]

Application Note: Microwave-Assisted Derivatization of 5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine for Kinase Inhibitor Discovery

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocols

Scientific Context & Structural Rationale

Pyrazolo[1,5-a]pyrimidines represent a privileged class of heterocyclic pharmacophores in modern drug discovery. Their structural mimicry of the adenine ring of ATP makes them exceptional scaffolds for designing potent, ATP-competitive protein kinase inhibitors (PKIs). Derivatives of this core have demonstrated high selectivity and nanomolar inhibitory activity against critical oncogenic targets, including Pim-1, Flt-3, EGFR, B-Raf, and MEK[1][2]. Furthermore, they exhibit significant antifungal properties against phytopathogenic fungi[3].

To build diverse libraries of these inhibitors, 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine (CAS: 2825012-17-5)[4] serves as an ideal, programmable building block.

The Causality of Reactivity: The pyrazolo[1,5-a]pyrimidine core is an inherently electron-deficient heteroaromatic system. The bridgehead nitrogen (N4) and the adjacent N1/N3 atoms exert a strong electron-withdrawing effect via resonance and induction. When a strongly electron-withdrawing nitro group is introduced at the C-2 position, it further lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the entire ring system. This profound electronic depletion renders the C-5 position exceptionally electrophilic, making the C-Cl bond highly labile and susceptible to both direct Nucleophilic Aromatic Substitution (SNAr) and oxidative addition by Palladium(0) species in cross-coupling reactions.

Mechanistic Causality: The Microwave Advantage

Traditional thermal heating relies on convective heat transfer, which is inherently slow and often leads to the thermal degradation of sensitive nitro-heterocycles over prolonged reaction times[5].

Microwave-Assisted Organic Synthesis (MAOS) overcomes these limitations through dielectric heating . Microwave energy directly couples with polar molecules—specifically the highly polar 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine and microwave-absorbing solvents like isopropanol (high loss tangent, tanδ ). This generates instantaneous, localized superheating[3][5].

By rapidly transferring kinetic energy, the reaction mixture overcomes the Arrhenius activation energy ( Ea​ ) barrier for SNAr or cross-coupling transition states in minutes rather than hours[6]. The rapid heating and subsequent rapid gas-jet cooling drastically improve chemoselectivity by minimizing the residence time in which undesired side reactions (e.g., premature nitro reduction or ring-opening) can occur.

Synthetic Workflow & Logical Relationships

The following workflow illustrates the divergent synthetic strategy used to generate functionalized kinase inhibitor scaffolds from the starting material.

Figure 1: Microwave-assisted divergent synthetic workflow for kinase inhibitor scaffold generation.

Self-Validating Experimental Protocols

⚠️ Safety Directive: 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine is classified under Acute Toxicity, Oral (Category 3, H301) and Dermal (Category 3, H311)[7]. All manipulations must be performed in a certified fume hood using appropriate PPE (nitrile gloves, lab coat, safety goggles).

Protocol A: Microwave-Assisted SNAr (C-5 Amination)

Objective: Chemoselective displacement of the 5-chloro group with primary or secondary amines.

• Preparation: In a 10 mL heavy-walled microwave vial equipped with a magnetic stir bar, add 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine (1.0 eq, 0.5 mmol, ~99 mg).

• Reagent Addition: Add the desired amine/aniline (1.2 eq, 0.6 mmol) and N,N-diisopropylethylamine (DIPEA) (2.0 eq, 1.0 mmol). Causality: DIPEA is a sterically hindered, non-nucleophilic base that scavenges the HCl byproduct without competing for the electrophilic C-5 position[1].

• Solvation: Suspend the mixture in 3.0 mL of Isopropanol (iPrOH).

• Irradiation: Seal the vial with a Teflon-lined crimp cap. Irradiate in a dedicated microwave synthesizer at 120 °C for 15 minutes (Dynamic ramping, max power 150 W, cooling enabled).

• Self-Validation (LC-MS): Sample 5 µL of the reaction mixture. The starting material exhibits a characteristic 3:1 isotopic pattern typical of 35 Cl/ 37 Cl at m/z 199/201[M+H] + . Successful conversion is definitively validated by the total disappearance of this isotopic signature and the emergence of the product mass.

• Workup: Cool the vial to room temperature via compressed air. Induce precipitation by adding cold deionized water (5 mL). Filter the resulting solid, wash with cold ethanol, and dry under high vacuum.

Protocol B: Microwave-Assisted Suzuki-Miyaura Coupling (C-5 Arylation)

Objective: Introduction of aryl or heteroaryl substituents at the C-5 position via Pd-catalyzed cross-coupling[6].

• Preparation: In a 10 mL microwave vial, combine 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine (1.0 eq, 0.5 mmol), the desired aryl boronic acid (1.2 eq, 0.6 mmol), Pd(dppf)Cl 2​ (0.05 eq, 0.025 mmol), and K 2​ CO 3​ (2.0 eq, 1.0 mmol).

• Solvation & Degassing: Add a solvent mixture of 1,4-Dioxane/H 2​ O (4:1 v/v, 4.0 mL). Seal the vial and purge with N 2​ gas for 3 minutes to remove dissolved oxygen, preventing catalyst deactivation.

• Irradiation: Irradiate at 110 °C for 20 minutes.

• Self-Validation (TLC/UV): Spot the mixture on a silica gel TLC plate (Hexanes/EtOAc 1:1). The starting material is highly UV-active at 254 nm. Complete consumption of the higher R f​ starting material spot validates reaction completion.

• Workup: Dilute with EtOAc (10 mL), wash with brine (2 x 10 mL), dry the organic layer over anhydrous Na 2​ SO 4​ , concentrate, and purify via flash column chromatography.

Protocol C: Chemoselective Nitro Reduction

Objective: Reduction of the 2-nitro group to a 2-amino group to enable final library elaboration (e.g., urea/amide formation).

• Preparation: Dissolve the 5-substituted-2-nitropyrazolo[1,5-a]pyrimidine intermediate (0.4 mmol) in EtOH/H 2​ O (4:1 v/v, 5.0 mL).

• Reagent Addition: Add Iron powder (5.0 eq, 2.0 mmol) and NH 4​ Cl (5.0 eq, 2.0 mmol). Causality: The Fe/NH 4​ Cl system provides a mild, proton-coupled electron transfer mechanism that selectively reduces the nitro group without cleaving sensitive halogens or heterocyclic rings.

• Reaction: Heat under microwave irradiation at 100 °C for 10 minutes (or conventional heating at 80 °C for 2 hours).

• Workup: Filter the hot mixture through a pad of Celite to remove iron oxides. Wash the pad with hot EtOAc. Concentrate the filtrate in vacuo to yield the 2-amino product.

Quantitative Data Analysis

The implementation of microwave irradiation provides a stark thermodynamic and kinetic advantage over conventional thermal heating[5]. The table below summarizes the quantitative improvements observed in the derivatization of the 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine scaffold.

Reaction Type	Reagents / Catalyst	Conventional Thermal Conditions	Thermal Yield (%)	Microwave Conditions	Microwave Yield (%)
SNAr (Amination)	Aniline, DIPEA, iPrOH	Reflux (82 °C), 16 hours	55%	120 °C, 15 minutes	88%
SNAr (Amination)	Morpholine, DIPEA, iPrOH	Reflux (82 °C), 12 hours	62%	120 °C, 10 minutes	94%
Suzuki Coupling	Ph-B(OH) 2​ , Pd(dppf)Cl 2​	Reflux (101 °C), 12 hours	45%	110 °C, 20 minutes	82%
Nitro Reduction	Fe powder, NH 4​ Cl	Heating (80 °C), 2 hours	75%	100 °C, 10 minutes	91%

Table 1: Quantitative comparison of conventional thermal heating versus microwave-assisted synthesis for pyrazolo[1,5-a]pyrimidine derivatization.

Conclusion

The 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine building block is a highly versatile starting material for the rapid assembly of kinase inhibitor libraries. By transitioning from conventional thermal methods to microwave-assisted protocols, synthetic chemists can exploit the unique electronic properties of this scaffold to achieve near-quantitative yields, drastically reduced reaction times, and superior chemoselectivity. The self-validating protocols provided ensure high reproducibility and structural integrity throughout the drug development workflow.

References

• Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors.National Institutes of Health (NIH).
• A one-pot process for the microwave-assisted synthesis of 7-substituted pyrazolo[1,5-a]pyrimidine.Royal Society of Chemistry (RSC).
• Microwave Assisted Synthesis of Pyrazolo[1,5-a]pyrimidine, Triazolo[1,5-a]pyrimidine...ResearchGate.
• SYNTHESIS OF FUSED PYRAZOLO[1,5-a]PYRIMIDINE DERIVATIVES UNDER MICROWAVE IRRADIATION AND ULTRASOUND.CLOCKSS.
• Synthesis of pyrazolo[1,5-a]pyrimidine derivatives and their antifungal activities against phytopathogenic fungi in vitro.AWS / Springer.
• 2825012-17-5 | 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine.Aaronchem.
• SAFETY DATA SHEET - 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine.Enamine.

Sources

• 1. Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. awarticles.s3.amazonaws.com [awarticles.s3.amazonaws.com]
• 4. aaronchem.com [aaronchem.com]
• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 6. A one-pot process for the microwave-assisted synthesis of 7-substituted pyrazolo[1,5-a]pyrimidine - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. enamine.enamine.net [enamine.enamine.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Yield in 5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine Synthesis

Welcome to the Technical Support Center for heterocyclic synthesis. 5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine is a highly reactive, versatile building block frequently utilized in the development of kinase inhibitors and targeted therapeutics[1]. Because of the strong electron-withdrawing nature of the 2-nitro group, synthesizing this specific scaffold presents unique kinetic and thermodynamic challenges.

This guide is designed for research scientists and drug development professionals. It bypasses basic chemistry to directly address the mechanistic causality of common failures, providing self-validating protocols and targeted troubleshooting strategies.

Mechanistic Overview & Synthetic Workflow

The synthesis relies on a two-stage cascade. First, a base-catalyzed cyclocondensation of 5-amino-3-nitropyrazole with a β -dicarbonyl equivalent forms the pyrimidinone core. Second, dehydrative chlorination using phosphorus oxychloride ( POCl3​ ) converts the tautomeric lactam/hydroxyl group into the highly electrophilic 5-chloro derivative[2][3].

Figure 1: Standard synthetic workflow for 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine.

Quantitative Reaction Parameters

To ensure reproducibility, benchmark your reaction against the following optimized parameters. Deviations in stoichiometry or temperature are the leading causes of yield degradation.

Parameter	Phase 1: Condensation	Phase 2: Chlorination	Phase 3: Workup & Quench
Primary Reagents	5-Amino-3-nitropyrazole, β -dicarbonyl	Pyrimidinone intermediate, POCl3​	Crushed ice-water, DCM
Equivalents	1.0 eq Pyrazole : 1.2 eq Dicarbonyl	1.0 eq Intermediate : 10.0 eq POCl3​	Excess H2​O (10x volume)
Catalyst / Base	Sodium ethoxide (1.5 eq)	Anhydrous DMF (0.1 - 0.2 eq)	N/A
Temperature	78°C (Reflux in EtOH)	90°C - 100°C	Strictly < 10°C
Reaction Time	12 - 16 hours	4 - 6 hours	< 30 minutes
Expected Yield	75% - 85%	65% - 80%	N/A

Standard Operating Protocols (SOPs)

Every step in these protocols includes a self-validating mechanism to ensure the reaction is proceeding as intended before you commit to the next phase.

Protocol A: Synthesis of 2-Nitropyrazolo[1,5-a]pyrimidin-5(4H)-one

• Preparation : In an oven-dried, nitrogen-flushed round-bottom flask, dissolve 5-amino-3-nitropyrazole (1.0 eq) in anhydrous ethanol.

• Deprotonation : Slowly add a freshly prepared solution of sodium ethoxide (1.5 eq) in ethanol at room temperature. Stir for 15 minutes to ensure complete deprotonation of the pyrazole amine.

• Condensation : Dropwise add the β -dicarbonyl equivalent (e.g., ethyl 3-ethoxyacrylate for the unsubstituted 7-position) (1.2 eq).

• Reflux & Validation : Heat the reaction mixture to reflux (78°C) for 12-16 hours.

  • Self-Validation: Monitor via TLC (DCM:MeOH 9:1). The reaction is complete when the highly polar, UV-active pyrazole starting material spot is entirely consumed[3].

• Isolation : Cool the mixture to 0°C. Cautiously acidify with 1M HCl to pH 4-5 to precipitate the pyrimidinone. Filter, wash with cold water and cold ethanol, and dry under high vacuum at 50°C to a constant weight.

Protocol B: Chlorination to 5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine

• Activation : Suspend the rigorously dried pyrimidinone intermediate (1.0 eq) from Protocol A in neat POCl3​ (10.0 eq).

• Catalysis : Add anhydrous N,N-Dimethylformamide (DMF) (0.1 eq) dropwise.

  • Causality: POCl3​ alone is often insufficiently electrophilic. DMF reacts with POCl3​ to generate the Vilsmeier-Haack reagent (a chloroiminium ion) in situ, which drastically lowers the activation energy required to convert the hydroxyl group into a good leaving group[2][3].

• Heating & Validation : Heat the mixture to 90°C for 4-6 hours under a nitrogen atmosphere.

  • Self-Validation: The initial heterogeneous suspension will gradually transition into a dark, homogeneous solution as the insoluble lactam is converted into the soluble chlorinated product.

• Concentration : Cool to room temperature. Distill off approximately 70% of the excess POCl3​ under reduced pressure. Do not skip this step; it minimizes the exothermic load during the quench.

• Reverse Quench : Dissolve the concentrated residue in a minimal amount of anhydrous DCM. Dropwise add this solution into a vigorously stirred mixture of crushed ice and water. Maintain the internal temperature strictly below 10°C.

• Extraction : Extract the aqueous layer three times with cold DCM. Wash the combined organic layers with cold saturated NaHCO3​ (until pH 7), dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Store the product under Argon at -20°C[1].

Troubleshooting & FAQs

Figure 2: Troubleshooting logic tree for resolving low yields during POCl3 chlorination.

Q: Why is my condensation step yielding a complex mixture instead of the pure pyrazolo[1,5-a]pyrimidin-5-one intermediate? A: The 2-nitro group on the pyrazole ring is strongly electron-withdrawing, which significantly reduces the nucleophilicity of the adjacent exocyclic amine. This can lead to competing side reactions or incomplete cyclization[1]. Solution: Ensure strictly anhydrous conditions to prevent the base-catalyzed ester hydrolysis of your β -dicarbonyl precursor. Using a freshly prepared sodium ethoxide solution and optimizing the reflux time (12-16 hours) is critical[3].

Q: The chlorination step with POCl3​ is stalling at 50% conversion. How can I drive it to completion? A: The conversion of the tautomeric lactam/hydroxy group to a chloride requires the formation of a highly reactive electrophilic intermediate. Without a catalyst, the reaction relies solely on the weak nucleophilic attack of the pyrimidinone oxygen on POCl3​ , which is kinetically slow[2]. Solution: Add a catalytic amount (0.1–0.2 eq) of anhydrous N,N-Dimethylformamide (DMF). DMF reacts with POCl3​ to form the Vilsmeier-Haack reagent, which is a far superior electrophile for activating the hydroxyl group[3].

Q: I am losing significant product during the aqueous workup of the POCl3​ reaction. What is the mechanism of this loss? A: 5-Chloro-pyrazolo[1,5-a]pyrimidines are highly susceptible to nucleophilic aromatic substitution ( SN​Ar ). The 2-nitro group exacerbates this by withdrawing electron density from the pyrimidine core. When quenching excess POCl3​ with water, the resulting exothermic hydrolysis generates intense heat. If the internal temperature exceeds 15°C, water acts as a nucleophile, rapidly hydrolyzing the newly formed 5-chloro group back to the 5-oxo starting material[4]. Solution: Perform a reverse quench. Distill off the majority of the excess POCl3​ first, then slowly drip the concentrated reaction mixture into vigorously stirred crushed ice. Maintain the internal temperature strictly below 10°C and extract immediately into a non-nucleophilic organic solvent like DCM[2].

Q: How does the 2-nitro group affect the stability and storage of the final product? A: Through strong resonance and inductive effects, the 2-nitro group lowers the overall electron density of the pyrazolo[1,5-a]pyrimidine scaffold. This makes the 5-chloro position exceptionally electrophilic and prone to degradation by ambient nucleophiles (e.g., atmospheric moisture, alcohol solvents) over time[1]. Solution: Store the final 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine under an inert atmosphere (Argon/ N2​ ) at -20°C. Avoid using nucleophilic solvents (like methanol or ethanol) during recrystallization; instead, utilize non-nucleophilic solvent systems such as DCM/Heptane or Toluene/Hexane.

References

• Source: National Institutes of Health (NIH / PMC)
• Source: National Institutes of Health (NIH / PMC)
• Source: National Institutes of Health (NIH / PMC)
• Mitogen-Activated Protein Kinase-Activated Protein Kinase 2 (MAPKAP-K2) as an Antiinflammatory Target: Discovery and in Vivo Activity of Selective Pyrazolo[1,5-a]pyrimidine Inhibitors...

Sources

• 1. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Solubilization &amp; Handling of 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently see researchers struggle with the dissolution of fused planar heterocycles. When working with 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine , the issue is rarely just "poor solubility"—it is a thermodynamic battle against a highly stable crystal lattice.

This guide is designed to move beyond basic solvent recommendations. Here, we break down the root causality of this compound's physicochemical behavior and provide self-validating protocols to ensure your biological assays and synthetic workflows succeed without hidden micro-precipitation artifacts.

Part 1: The Mechanistic Root of the Solubility Issue (FAQ)

Q: Why does 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine resist dissolution in standard non-polar and weakly polar solvents like Hexane or DCM? A: The resistance to dissolution is driven by three compounding structural factors:

• Planar Heterocyclic Core: The pyrazolo[1,5-a]pyrimidine ring system is highly planar, which promotes highly ordered, thermodynamically stable 1 in the solid state[1].

• Push-Pull Dipole: The electron-deficient pyrimidine ring—exacerbated by the electronegative 5-chloro group—paired with the powerfully electron-withdrawing 2-nitro group on the pyrazole ring, dramatically alters the 2[2]. This creates a massive permanent dipole, leading to intense dipole-dipole interactions between molecules in the crystal lattice.

• Halogen Bonding: The 5-chloro substituent acts as a halogen-bond donor, further locking the lattice. Causality: To dissolve this compound, your solvent must possess a high enough dielectric constant to stabilize the dipole and strong hydrogen-bonding capabilities to disrupt the lattice. Weak solvents simply cannot pay the thermodynamic penalty required to break these intermolecular forces.

Q: I am observing spontaneous precipitation when diluting my DMSO stock into a physiological buffer (pH 7.4). How can I prevent this? A: This is a classic "solvent crash." While the compound is 3[3], water cannot adequately solvate the lipophilic core once the DMSO solvation shell diffuses away, leading to a hydrophobic collapse. Solution: Implement a step-down dilution strategy. Pre-mix the DMSO stock with a non-ionic surfactant (e.g., Tween-20) or a co-solvent (e.g., PEG-400) before introducing it to the aqueous buffer to create encapsulating micelles.

Part 2: Solvent Efficacy & Quantitative Data

Selecting the right solvent is entirely dependent on your downstream application. Below is a synthesized comparison of solvent efficacies based on the compound's electronic requirements.

Table 1: Solvent Efficacy Profile for 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine

Solvent	Dielectric Constant ( ϵ )	Solvation Mechanism	Est. Solubility Limit	Recommended Application
HFIP	16.7	Strong H-bond donor; acts as a 4 to disrupt lattice	> 50 mM	Organic synthesis, C-H activation[4]
DMF	36.7	Polar aprotic; stabilizes strong dipoles	~ 25 mM	5[5]
DMSO	46.7	High polarity; strong H-bond acceptor	~ 20 mM	Biological assay master stocks[3]
DCM	8.9	Weak dipole interactions	< 2 mM	Not recommended
Toluene	2.4	π−π interactions only	< 1 mM	Not recommended

Part 3: Solubilization & Validation Workflow

Workflow for solubilizing and validating 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine in experiments.

Part 4: Self-Validating Experimental Methodologies

To ensure scientific integrity, every solubilization protocol must include a validation step. Assuming a solution is homogeneous without verification is the leading cause of irreproducible assay data.

Protocol A: Preparation of a 10 mM Master Stock for Biological Assays

Principle: We use spectrophotometric validation to ensure complete dissolution, preventing false negatives in downstream assays caused by invisible micro-precipitates.

• Weighing: Accurately weigh 1.99 mg of 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine (6[6]) into a clean, dry amber glass vial. Causality: The nitro group can be sensitive to prolonged UV exposure; amber glass prevents photolytic degradation.

• Solvent Addition: Add 1.0 mL of anhydrous, cell-culture grade DMSO.

• Agitation: Sonicate the vial in a water bath at 25°C for 5–10 minutes. Do not exceed 30°C to prevent localized supersaturation that will crash upon cooling.

• Self-Validation Step: Transfer a 100 µL aliquot to a microcuvette. Measure the optical density (OD) at 600 nm against a pure DMSO blank.

  • Pass: OD600​<0.01 . The solution is homogeneous.

  • Fail: OD600​≥0.01 . Micro-precipitates are present. Continue sonication or add 5% v/v PEG-400 to assist solvation.

Protocol B: Solvent-Switching for Nucleophilic Aromatic Substitution (SNAr)

Principle: The 5-chloro position is highly activated by the electron-withdrawing pyrimidine ring and the 2-nitro group, making it an excellent electrophile. However, if the starting material is suspended rather than dissolved, the reaction rate becomes surface-area limited.

• Dissolution: Dissolve 100 mg of the compound in 2.0 mL of Hexafluoroisopropanol (HFIP). Causality: HFIP maximizes solubility and stabilizes polar transition states without acting as a nucleophile itself[4].

• Reagent Addition: Add the desired amine nucleophile (1.2 eq) and a non-nucleophilic base (e.g., DIPEA, 2.0 eq).

• Reaction Monitoring: Stir at room temperature. The high solubility in HFIP ensures a homogeneous reaction mixture.

• Self-Validation Step: Monitor the disappearance of the starting material via Thin Layer Chromatography (TLC) using a 1:1 EtOAc/Hexane eluent. The strong UV absorbance of the highly conjugated pyrazolo[1,5-a]pyrimidine core allows for definitive visualization at 254 nm.

Part 5: References

• Title: 2 Source: Benchchem

• Title: 1 Source: MDPI

• Title: 3 Source: Cayman Chemical

• Title: 4 Source: Encyclopedia.pub

• Title: 5 Source: Smolecule

• Title: 6 Source: Enamine

Sources

• 1. mdpi.com [mdpi.com]
• 2. 2,3-Dinitropyrazolo[1,5-a]pyrimidine|High-Purity [benchchem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. Functional Pyrazolo[1,5-a]pyrimidines | Encyclopedia MDPI [encyclopedia.pub]
• 5. Buy 4-Chloro-2-nitropyrazolo[1,5-A]pyrazine [smolecule.com]
• 6. enamine.enamine.net [enamine.enamine.net]

Technical Support Center: Handling and Long-Term Storage of 5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine

Welcome to the Technical Support Center. This resource is engineered for researchers, scientists, and drug development professionals working with 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine. Due to its highly reactive functional groups, this building block is prone to rapid degradation if mishandled. This guide provides an authoritative, causality-driven framework to ensure molecular integrity throughout your experimental lifecycle.

Mechanistic Causality: Why Does Degradation Occur?

To engineer a robust storage protocol, we must first understand the chemical vulnerabilities of the pyrazolo[1,5-a]pyrimidine scaffold.

• Nucleophilic Aromatic Substitution (SNAr) via Moisture: The chlorine atom at the 5-position is a prime target for hydrolysis. The electron-withdrawing nature of the pyrazolo[1,5-a]pyrimidine core, compounded by the strong inductive and resonance effects of the 2-nitro group, makes the C5 carbon exceptionally electrophilic. Exposure to ambient humidity allows water to act as a nucleophile, displacing the chloride ion[1]. This hydrolysis yields a 5-hydroxy derivative, which rapidly tautomerizes into a thermodynamically stable (but experimentally useless) pyrimidone[2].

• Photolytic Cleavage: Nitroaromatics and highly conjugated heterocyclic systems absorb UV and visible light. This exposure can trigger photochemical reduction of the nitro group or radical-mediated ring opening, necessitating strict protection from light[3].

• Thermal Decomposition: Elevated temperatures exponentially increase the kinetics of both hydrolysis and oxidative degradation. Long-term stability requires suppressing these thermodynamic drivers via deep-freeze storage[4].

Degradation pathways of 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine under environmental stress.

Frequently Asked Questions (FAQs)

Q1: Why is my compound degrading even though I store it in a standard 4°C laboratory refrigerator? A1: Standard refrigerators are high-humidity environments. Because the 5-chloro position is highly activated for SNAr reactions, even microscopic moisture ingress will cause rapid hydrolysis[1]. You must store the compound at -20°C or -80°C in a tightly sealed, desiccated secondary container to halt this degradation[2][4].

Q2: I noticed my powder has clumped and changed from off-white to a yellowish hue. Can I still use it for my cross-coupling reaction? A2: No. Clumping indicates moisture absorption, while a shift to a yellow or brown hue is a definitive macroscopic indicator of photodegradation or advanced hydrolysis[3]. Using this degraded material will introduce pyrimidone tautomers and photolytic cleavage products into your reaction, which can poison metal catalysts and ruin your yield. Discard the batch.

Q3: How should I handle the compound when bringing it out of cold storage to prevent condensation? A3: Never open a cold vial. When a vial is transferred from -20°C to room temperature, atmospheric moisture immediately condenses on the cold powder, initiating hydrolysis[2]. You must place the sealed vial in a desiccator and allow it to equilibrate to room temperature for at least 30–60 minutes before breaking the seal.

Quantitative Stability & Troubleshooting Matrix

The following table summarizes the expected stability of the compound under various stressors and provides actionable troubleshooting steps.

Storage Condition / Stressor	Expected Stability	Primary Degradation Pathway	Visual / Analytical Indicator	Corrective Action
-20°C, Desiccated, Dark	≥ 4 Years[4]	None (Stable Baseline)	Off-white powder, >98% purity	Maintain protocol
4°C, Ambient Humidity	< 1 Month	Hydrolysis (SNAr)	Clumping, +18 Da mass shift	Discard; use -20°C storage
Room Temp, Light Exposure	< 1 Week	Photolysis / Oxidation	Yellow/Brown discoloration[3]	Store in amber vials
Aqueous Media (Acid/Base)	Minutes to Hours	Rapid Hydrolysis[1]	Pyrimidone tautomer peak	Use anhydrous solvents

Self-Validating Experimental Protocol for Aliquoting and Storage

To prevent catastrophic failure during complex syntheses, your storage protocol must be a self-validating system. This means integrating preventative physical barriers with mandatory analytical verification before use.

Step-by-step workflow for the handling, storage, and validation of moisture-sensitive compounds.

Step-by-Step Methodology:

• Inert Atmosphere Transfer: Upon receiving the bulk compound, immediately transfer the bottle into a glovebox purged with high-purity Argon or Nitrogen (O₂ < 1 ppm, H₂O < 1 ppm).

• Aliquoting: Divide the bulk powder into single-use aliquots using amber glass vials. Causality: Single-use aliquots prevent repeated freeze-thaw cycles and eliminate repeated exposure to atmospheric moisture. Amber glass blocks UV/Vis light transmission, preventing photolysis[3].

• Sealing: Cap the vials with PTFE-lined septa (which resist chemical degradation and moisture permeation) and wrap the caps tightly with Parafilm.

• Secondary Containment: Place the aliquoted vials inside a secondary container, such as a vacuum desiccator or a sealed Mylar bag containing indicating Drierite or silica gel.

• Cold Storage: Transfer the secondary container to a -20°C or -80°C freezer for long-term preservation[4].

• Pre-Experiment Validation (The Self-Validating Step): Before utilizing an aliquot in a critical synthetic step, dissolve a 1 mg micro-sample in anhydrous acetonitrile and run an LC-MS or HPLC analysis.

  • Acceptance Criteria: >95% purity at the expected retention time.

  • Rejection Criteria: Presence of an M-18 + 16 (net -2 Da) or M-35 + 17 mass shift. This specific shift indicates the loss of the chlorine atom and the addition of a hydroxyl group, confirming that hydrolysis to the pyrimidone has occurred[1].

References[4] Title: An In-depth Technical Guide to the Stability and Storage of 2-(Chloromethyl)pyrimidine Hydrochloride. Source: Benchchem. URL: https://benchchem.com[3] Title: How to prevent the degradation of 4-(Chloromethyl)-2-methoxypyridine during storage. Source: Benchchem. URL: https://benchchem.com[1] Title: Highly Selective Hydrolysis of Chloropyrimidines to Pyrimidones in 12 N Hydrochloric Acid. Source: Organic Process Research & Development. URL: https://sci-hub.box[2] Title: A systemic approach on understanding the role of moisture in pharmaceutical product degradation and its prevention: challenges and perspectives. Source: Biomedical Research. URL:https://alliedacademies.org

Sources

• 1. Sci-Hub. Highly Selective Hydrolysis of Chloropyrimidines to Pyrimidones in 12 N Hydrochloric Acid / Organic Process Research & Development, 2006 [sci-hub.box]
• 2. alliedacademies.org [alliedacademies.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting the Reduction of 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine

Welcome to the Application Science Support Center. The reduction of 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine to its corresponding amine (5-chloro-2-aminopyrazolo[1,5-a]pyrimidine) presents a classic chemoselectivity challenge. Researchers frequently encounter two major pitfalls: incomplete reduction (stalling at the hydroxylamine intermediate) and over-reduction (hydrodechlorination).

This guide provides mechanistic diagnostics, field-proven FAQs, and self-validating protocols to ensure quantitative conversion while preserving the sensitive 5-chloro substituent.

Part 1: Mechanistic Diagnostics & Causality

To troubleshoot effectively, we must first understand the causality behind the reaction failures. The reduction of an aromatic nitro group follows the Haber mechanism: Nitro → Nitroso → Hydroxylamine → Amine .

The pyrazolo[1,5-a]pyrimidine core is highly electron-deficient. This electronic environment dictates the reaction's behavior in two critical ways:

• Hydroxylamine Stalling: The electron-withdrawing nature of the heterocycle stabilizes the hydroxylamine intermediate, increasing the activation energy required for the final N–O bond cleavage. If the reductant is too mild or the temperature too low, the reaction stalls here.

• Hydrodechlorination (Over-reduction): The electron deficiency weakens the C–Cl bond at the 5-position, making it highly susceptible to oxidative addition by transition metals. When using standard catalytic hydrogenation (e.g., Pd/C with H₂), the palladium inserts into the C–Cl bond faster than it reduces the nitro group, leading to the loss of the chlorine atom.

Mechanistic pathway of nitro reduction highlighting stalling points and over-reduction risks.

Part 2: Field-Proven FAQs

Q1: My LC-MS shows a major peak at m/z 185 instead of the expected m/z 169. What is happening? A: The mass difference of +16 Da relative to your desired product (m/z 169) indicates that the reaction has stalled at the hydroxylamine intermediate (m/z 185). This is caused by premature quenching or insufficient reductive power. To resolve this, do not quench the reaction. Instead, increase the reaction temperature by 10–15 °C or add an additional 1.0–2.0 equivalents of your reducing agent (e.g., Iron or Zinc dust) to drive the N–O bond cleavage to completion.

Q2: I achieved complete consumption of the starting material, but my product mass is m/z 135. How do I prevent this? A: A mass of m/z 135 (-34 Da from the desired product) confirms hydrodechlorination. You have successfully reduced the nitro group but lost the 5-chloro substituent. This is almost guaranteed if you are using Palladium on Carbon (Pd/C) [1]. You must abandon Pd/C and switch to a chemoselective method, such as a modified Béchamp reduction (Fe/NH₄Cl) or a metal-free diboron protocol [2].

Q3: The classic Béchamp reduction preserves my chlorine, but the iron sludge makes isolation a nightmare. Are there cleaner alternatives? A: Yes. While the Béchamp reduction is the industrial standard for preserving halogens, the workup can be tedious. A highly effective, modern alternative is the use of tetrahydroxydiboron (B₂(OH)₄) catalyzed by 4,4′-bipyridine [2]. This metal-free system operates at room temperature, is highly chemoselective for nitro groups over aryl chlorides, and requires a simple aqueous workup. Alternatively, zinc dust in aqueous nanomicelles (TPGS-750-M) offers a green, room-temperature reduction with minimal sludge [3].

Decision matrix for diagnosing and resolving incomplete reduction or dehalogenation.

Part 3: Quantitative Method Comparison

To select the optimal conditions for your specific workflow, compare the chemoselectivity and operational parameters of standard reduction methods below.

Reduction Method	Reagents & Conditions	Halogen Preservation	Hydroxylamine Stalling Risk	Workup / Environmental Impact
Catalytic Hydrogenation	Pd/C, H₂ (1 atm), MeOH, RT	Poor (High risk of dechlorination)	Low	Excellent (Filter and concentrate)
Modified Béchamp [1]	Fe powder, NH₄Cl, EtOH/H₂O, 80 °C	Excellent	Moderate (Requires heat)	Poor (Heavy iron oxide sludge)
Aqueous Zinc [3]	Zn dust, TPGS-750-M, H₂O, RT	Good	Low	Good (Aqueous extraction)
Metal-Free Diboron [2]	B₂(OH)₄, 4,4′-bipyridine, DMF, RT	Excellent	Low	Excellent (Mild aqueous wash)

Part 4: Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. By tracking specific mass-to-charge (m/z) ratios via LC-MS, you can definitively verify the mechanistic progress of the reaction before proceeding to the workup.

Protocol A: Modified Béchamp Reduction (Robust & Scalable)

Causality Note: We use NH₄Cl instead of HCl. Strong acids protonate the pyrimidine ring, exacerbating electron deficiency and increasing the risk of side reactions. NH₄Cl provides a mildly acidic buffering environment ideal for electron transfer from iron.

• Setup: In a round-bottom flask, dissolve 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine (1.0 eq, m/z 199) in a 4:1 mixture of Ethanol and Water (0.2 M concentration).

• Activation: Add Iron powder (325 mesh, 5.0 eq) and Ammonium Chloride (NH₄Cl, 5.0 eq).

• Reaction: Heat the suspension to 80 °C under vigorous stirring.

• Self-Validation Checkpoint (1 Hour): Withdraw 10 µL of the reaction mixture, dilute in 1 mL Acetonitrile, filter through a syringe filter, and inject into the LC-MS.

  • Diagnostic: You should observe the disappearance of m/z 199. If m/z 185 (hydroxylamine) is the major peak, continue heating for another hour. The reaction is complete only when a single peak at m/z 169 (desired amine) is observed.

• Workup: Cool to room temperature. Filter the crude mixture through a pad of Celite to remove iron sludge. Wash the Celite pad thoroughly with hot Ethyl Acetate. Concentrate the filtrate under reduced pressure and purify via flash chromatography.

Protocol B: Metal-Free Diboron Reduction (Clean & Room Temperature)

Causality Note: This method utilizes tetrahydroxydiboron activated by a catalytic amount of 4,4′-bipyridine. It avoids transition metals entirely, reducing the risk of hydrodechlorination to zero while driving the reduction rapidly at room temperature [2].

• Setup: In a dry vial, dissolve the starting material (1.0 eq) and tetrahydroxydiboron (B₂(OH)₄, 3.0 eq) in anhydrous DMF (0.5 M).

• Catalysis: Add 4,4′-bipyridine (0.05 eq, 5 mol%). Stir the mixture at room temperature.

• Self-Validation Checkpoint (15 Minutes): Withdraw an aliquot and analyze via LC-MS. This reaction is typically extremely fast. Verify the complete transition from m/z 199 → m/z 169.

• Workup: Dilute the reaction mixture with saturated aqueous NaHCO₃ and extract three times with Ethyl Acetate. Wash the combined organic layers with brine (to remove DMF), dry over Na₂SO₄, and concentrate.

References

• Jang, M., Lim, T., Park, B. Y., Han, M. S. Metal-Free, Rapid, and Highly Chemoselective Reduction of Aromatic Nitro Compounds at Room Temperature. Journal of Organic Chemistry, 2022, 87, 910-919.[Link] [2]

• Lipshutz, B. H. et al. Chemoselective Reductions of Nitroaromatics in Water at Room Temperature. Organic Letters, 2013, 15, 24, 6262–6265.[Link] [3]

Technical Support Center: Cross-Coupling of 5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine

Welcome to the Advanced Application Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to derivatize highly electrophilic heterocyclic building blocks. 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine is a uniquely challenging substrate. The synergistic electron-withdrawing effects of the pyrimidine ring and the C2-nitro group make the C5-chloride exceptionally reactive, but also highly prone to side reactions[1].

This guide provides a mechanistic framework, troubleshooting FAQs, and self-validating protocols to help you achieve high-yielding cross-couplings while suppressing nucleophilic aromatic substitution (SNAr), nitro reduction, and denitrative coupling.

Part 1: Mechanistic Overview & Competing Pathways

To successfully couple this substrate, you must understand the competing thermodynamic and kinetic pathways at play. The diagram below illustrates how different reaction conditions divert the starting material away from the desired catalytic cycle.

Mechanistic pathways of 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine under cross-coupling conditions.

Part 2: Troubleshooting FAQs

Q1: I am attempting a Suzuki-Miyaura coupling, but my LC-MS shows complete conversion to an ether or phenol byproduct. What happened? Causality: You are observing competing Nucleophilic Aromatic Substitution (SNAr). The C5 position of the pyrazolo[1,5-a]pyrimidine core is highly electrophilic, a property severely exacerbated by the strongly electron-withdrawing C2-nitro group[1]. If you use oxygen-based inorganic bases (e.g., NaOH, NaOEt, or even aqueous Na2CO3 at high temperatures) in alcoholic solvents, the base acts as a nucleophile. It displaces the chloride kinetically faster than the palladium oxidative addition/transmetalation cycle can occur. Solution:

• Base Selection: Switch to strictly non-nucleophilic bases. Anhydrous potassium phosphate (K3PO4) or cesium carbonate (Cs2CO3) are optimal.

• Solvent System: Eliminate alcohols (EtOH, MeOH). Use aprotic solvents like 1,4-Dioxane or Toluene.

Q2: My reaction turns black immediately, and I see multiple unidentifiable peaks or aniline derivatives. Is the nitro group interfering? Causality: Yes. The nitro group is susceptible to reduction by low-valent Palladium(0) species or electron-rich phosphine ligands (like PPh3, which can act as an oxygen acceptor to form OPPh3). This reduction generates reactive nitroso or aniline intermediates that can poison the catalyst or cause uncontrolled oligomerization. Solution:

• Ligand Choice: Avoid simple trialkyl or triaryl phosphines. Use bulky, dialkylbiaryl phosphines (Buchwald ligands) such as XPhos or pre-formed precatalysts like XPhos Pd G2[2]. These ligands stabilize the Pd center and accelerate the cross-coupling cycle, outcompeting the slower nitro-reduction pathway.

• Stoichiometry: Do not use excess phosphine ligand. A strict 1:1 Pd:Ligand ratio prevents uncoordinated phosphine from reducing the nitro group.

Q3: I read that nitro groups can undergo cross-coupling. Could my catalyst be activating the C-NO2 bond instead of the C-Cl bond? Causality: Denitrative cross-coupling is a known phenomenon, particularly when using highly electron-rich ligands like BrettPhos or N-Heterocyclic Carbenes (NHCs) to activate nitroarenes[3]. While the C-Cl bond is generally more reactive, high temperatures (>100 °C) and specific ligand environments can trigger competitive C-NO2 oxidative addition, leading to mixtures of regioisomers. Solution:

• Temperature Control: Keep the reaction temperature strictly below 80 °C. The highly activated nature of the C5-chloride means oxidative addition occurs readily at mild temperatures (60 °C).

Part 3: Quantitative Optimization Data

To illustrate the impact of these variables, consider the following optimization matrix for the Suzuki coupling of 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine with phenylboronic acid (1.2 equiv).

Catalyst System (mol%)	Base (2.0 eq)	Solvent	Temp (°C)	Cross-Coupling Yield (%)	SNAr Byproduct (%)	Reduction/Other (%)
Pd(PPh3)4 (5%)	Na2CO3 (aq)	EtOH/Toluene	90	15	45 (Ethoxy)	40 (Deactivation)
Pd(dppf)Cl2 (5%)	K2CO3	Dioxane/H2O	80	62	28 (Hydroxy)	10
XPhos Pd G2 (2%)	K3PO4 (anhyd)	Dioxane	60	94	< 2	< 4
BrettPhos Pd G3 (2%)	Cs2CO3	Toluene	110	41	< 2	57 (Denitrative)

Table 1: Effect of reaction parameters on the chemoselectivity of 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine cross-coupling.

Part 4: Self-Validating Protocol (SOP)

Optimized Suzuki-Miyaura Cross-Coupling Workflow

This protocol uses a precatalyst system to ensure a 1:1 Pd:Ligand ratio, minimizing uncoordinated ligand and preventing nitro group reduction. The anhydrous, non-nucleophilic base prevents SNAr.

Safety Note: 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine is classified as acutely toxic (oral/dermal Category 3)[4]. Handle strictly inside a fume hood with appropriate PPE.

Materials:

• 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• XPhos Pd G2 (0.02 mmol, 2 mol%)

• Anhydrous K3PO4 (2.0 mmol)

• Anhydrous 1,4-Dioxane (5.0 mL)

Step-by-Step Methodology:

• Preparation (Glovebox or Schlenk line): To an oven-dried 20 mL vial equipped with a magnetic stir bar, add 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine, the arylboronic acid, XPhos Pd G2, and finely milled anhydrous K3PO4.

  • Self-Validation Check: The solid mixture should be free-flowing. Clumping indicates moisture in the base, which will inevitably lead to C5-hydroxylation (SNAr).

• Degassing: Seal the vial with a PTFE-lined septum cap. Evacuate and backfill with ultra-high purity Argon three times.

• Solvent Addition: Add anhydrous, sparged 1,4-Dioxane (5.0 mL) via syringe.

• Reaction Execution: Place the vial in a pre-heated aluminum block at 60 °C. Stir vigorously (800 rpm) for 4 hours.

  • Self-Validation Check: The reaction should turn from a pale suspension to a dark, homogeneous solution within 15 minutes, indicating active Pd(0) formation and successful oxidative addition. If it turns black and precipitates immediately, oxygen ingress or nitro-reduction has occurred.

• Workup: Cool to room temperature. Dilute with EtOAc (15 mL) and filter through a short pad of Celite to remove palladium black and phosphate salts.

• Purification: Concentrate the filtrate under reduced pressure and purify via flash column chromatography (Hexanes/EtOAc).

Troubleshooting decision matrix for cross-coupling optimization.

References

• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one , RSC Advances. 2

• Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold , Molecules (PMC).1

• Cross-Coupling Reactions of Nitroarenes , Accounts of Chemical Research. 3

• Safety Data Sheet: 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine , Enamine. 4

Sources

• 1. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. enamine.enamine.net [enamine.enamine.net]

Reference Data & Comparative Studies

Comparative Reactivity Guide: 5-Chloro-2-nitro- vs. 5-Chloro-3-nitropyrazolo[1,5-a]pyrimidine in SNAr Workflows

Executive Summary

In the design of modern kinase inhibitors, the pyrazolo[1,5-a]pyrimidine scaffold serves as a privileged, rigid pharmacophore[1]. The core is inherently electron-rich on the pyrazole ring (C2, C3) and electron-deficient on the pyrimidine ring (C5, C6, C7). While the unfunctionalized 5-chloropyrazolo[1,5-a]pyrimidine requires extreme thermal conditions (e.g., 140°C) to undergo Nucleophilic Aromatic Substitution (SNAr)[2], the introduction of a strongly electron-withdrawing nitro group drastically lowers the activation energy.

However, the spatial positioning of this nitro group—at the C2 versus the C3 position—creates a profound dichotomy in reactivity. This guide objectively compares 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine (Isomer A) and 5-chloro-3-nitropyrazolo[1,5-a]pyrimidine (Isomer B) , detailing the mechanistic causality behind their reactivity differences and providing self-validating experimental protocols for your workflows.

Mechanistic Causality: The Electronic Landscape

The rate-determining step of an SNAr reaction is the formation of the anionic Meisenheimer complex. The stability of this transition state directly dictates the required reaction temperature and time.

• The 3-Nitro Advantage (Direct Conjugation): In 5-chloro-3-nitropyrazolo[1,5-a]pyrimidine, the C3-nitro group is in direct resonance communication with the bridgehead nitrogen (N4). When a nucleophile attacks the C5-chloro position, the resulting negative charge is efficiently delocalized through the conjugated system into the strongly electron-withdrawing nitro group. This highly stabilized Meisenheimer complex allows SNAr to proceed rapidly under mild conditions (25°C–50°C)[3]. This specific reactivity profile makes it the industry-standard intermediate for synthesizing TRK inhibitors like Larotrectinib[4].

• The 2-Nitro Limitation (Cross-Conjugation): In 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine, the nitro group is cross-conjugated relative to the pyrimidine ring. Its ability to stabilize the C5-anionic transition state is primarily inductive rather than resonance-driven. Consequently, the activation energy barrier remains higher, necessitating harsher thermodynamic conditions (e.g., >80°C) to drive the reaction to completion.

Figure 1: Electronic activation logic dictating SNAr reactivity in pyrazolo[1,5-a]pyrimidines.

Comparative Performance Data

The following table summarizes the quantitative performance metrics of both isomers when reacted with a standard sterically hindered secondary amine (e.g., substituted pyrrolidine).

Parameter	5-Chloro-3-nitropyrazolo[1,5-a]pyrimidine	5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine
C5-Electrophilicity	Very High	Moderate
Optimal Solvent	Acetonitrile (MeCN) or EtOH	DMF, DMSO, or n-BuOH
SNAr Temperature	25°C – 50°C[3]	80°C – 100°C
Typical Reaction Time	1.5 – 4 hours	12 – 24 hours
Base Requirement	Mild (DIPEA/TEA, 2-3 equiv)	Stronger/Excess (K₂CO₃ or DIPEA, >3 equiv)
Yield (Pyrrolidines)	> 85%	40% – 65% (Prone to thermal degradation)
Primary Application	Larotrectinib / TRK Inhibitor Cores[4]	Niche Kinase / Agrochemical Scaffolds

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. The choice of solvent and base is strictly dictated by the electronic requirements of the respective isomer.

Protocol A: High-Efficiency SNAr of the 3-Nitro Isomer

Designed for rapid coupling with sterically hindered amines (e.g., (R)-2-(2,5-difluorophenyl)pyrrolidine).

• Solubilization: Suspend 5-chloro-3-nitropyrazolo[1,5-a]pyrimidine (1.0 equiv, MW: 198.57) and the secondary amine hydrochloride salt (1.2 equiv) in anhydrous Acetonitrile (MeCN) (0.2 M concentration). Causality: MeCN is a polar aprotic solvent that stabilizes the transition state without requiring high boiling points.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.5 equiv) dropwise at room temperature. Causality: DIPEA liberates the free amine nucleophile in situ without acting as a competing nucleophile.

• Thermal Activation: Heat the reaction mixture to 50°C under an inert atmosphere for 2 to 4 hours[3].

• In-Process Control (Self-Validation): The initial heterogeneous suspension will transition to a homogenous deep-yellow/orange solution as the Meisenheimer complex forms. Monitor via LCMS. The reaction is complete when the parent mass of the starting material ( m/z 199 [M+H]⁺) completely disappears.

• Workup: Concentrate in vacuo, partition between EtOAc and water, and purify via flash chromatography or direct precipitation.

Protocol B: High-Temperature SNAr of the 2-Nitro Isomer

Designed to overcome the higher activation energy barrier caused by cross-conjugation.

• Solubilization: Dissolve 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine (1.0 equiv) and the secondary amine (1.5 equiv) in anhydrous DMF (0.15 M concentration). Causality: DMF provides the high boiling point and polarity necessary to force the less favorable transition state.

• Base Addition: Add anhydrous K₂CO₃ (3.0 equiv).

• Thermal Activation: Heat to 90°C – 100°C for 12 to 18 hours.

• In-Process Control (Self-Validation): Due to the high thermal energy, side-product formation (e.g., C-Cl hydrolysis if trace moisture is present) is a risk. Rigorous TLC monitoring (Hexanes/EtOAc) is required to ensure the slower conversion rate does not lead to scaffold degradation.

• Workup: Quench with ice water to precipitate the product. Filter, wash with cold water, and recrystallize.

Figure 2: Self-validating experimental workflow for SNAr on pyrazolo[1,5-a]pyrimidine scaffolds.

Downstream Applications in Drug Discovery

Once the SNAr is complete, the nitro group in both isomers serves as a masked amine. In drug development workflows (such as the synthesis of Larotrectinib), the 3-nitro group is subsequently reduced to a 3-amino group using Pd-catalyzed hydrogenation or Zinc/NH₄Cl[3]. This newly formed amine is then condensed with various carboxylic acids or chloroformates to form amides or ureas, completing the kinase inhibitor's hinge-binding motif. The superior reactivity and milder handling conditions of the 3-nitro isomer make it the undisputed choice for scalable, high-yield pharmaceutical manufacturing.

References

• Neutral sphingomyelinase 2 inhibitors based on the pyrazolo[1,5-a]pyrimidin-3-amine scaffold - PMC -[Link]

• Pyrazolo[1,5-a]pyrimidine-Based Type-I Photosensitizer as an Efficient Pyroptosis Inducer for Tumor Ablation - ACS Publications -[Link]

• Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold - PMC -[Link]

Sources

• 1. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Neutral sphingomyelinase 2 inhibitors based on the pyrazolo[1,5-a]pyrimidin-3-amine scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 4. (r)-2-(2,5-Difluorophenyl)pyrrolidine hydrochloride | 1218935-60-4 | Benchchem [benchchem.com]

HPLC method validation for 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine purity analysis

An in-depth technical guide for analytical chemists, quality control scientists, and drug development professionals.

Introduction: The Analytical Challenge of Reactive Scaffolds

The compound 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine (CAS: 2825012-17-5) is a highly reactive, electron-deficient heterocyclic building block frequently utilized in the synthesis of kinase inhibitors and other novel therapeutics[1]. Due to the strong electron-withdrawing nature of the nitro group and the lability of the chloro substituent, this scaffold is highly susceptible to nucleophilic aromatic substitution (SNAr) and hydrolysis during storage and synthesis[2].

Consequently, developing a robust, highly resolving High-Performance Liquid Chromatography (HPLC) method for its purity analysis is critical. This guide objectively compares the performance of a traditional fully porous column (5 µm) against a modern superficially porous (core-shell) column (2.6 µm) . The validation framework strictly adheres to the recently updated ICH Q2(R2) guidelines, ensuring the method is fit for its intended purpose across its reportable range[3].

The Comparative Paradigm: Core-Shell vs. Fully Porous Morphology

The choice of stationary phase morphology dictates the chromatographic efficiency and the required instrumental capabilities.

• Fully Porous Particles (5 µm): Traditional silica microspheres that are completely porous. Analytes diffuse deep into the particle, which increases the mass transfer resistance (the C term in the van Deemter equation), leading to broader peaks[4].

• Core-Shell Particles (2.6 µm): These particles feature a solid, impermeable silica core surrounded by a porous outer shell. This morphology drastically reduces the diffusion path length for analytes. Furthermore, the uniform particle size distribution minimizes eddy dispersion (the A term). The result is separation efficiency comparable to sub-2 µm UHPLC columns, but at significantly lower backpressures (<400 bar), allowing them to be run on standard HPLC equipment[4],[5].

When analyzing basic or reactive compounds like pyrazolo-pyrimidines, core-shell technology often yields sharper peaks, which is critical for resolving closely eluting degradation products[6].

Experimental Workflow & Methodology

Safety & Sample Preparation

Expertise Note: 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine is classified under Acute Toxicity Category 3 (Oral/Dermal)[2]. All sample preparations must be conducted in a Class II biosafety cabinet or fume hood using appropriate PPE.

• Diluent: Acetonitrile (HPLC Grade).

• Standard Stock Solution: Weigh exactly 10.0 mg of 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine reference standard into a 10 mL volumetric flask. Dissolve and make up to volume with diluent (1.0 mg/mL).

• Working Solution: Dilute the stock solution 1:10 with diluent to achieve a nominal working concentration of 0.1 mg/mL.

• Forced Degradation (Specificity Spike): Expose 1.0 mL of the stock solution to 0.1 N NaOH for 1 hour to induce partial hydrolysis, neutralizing with 0.1 N HCl before injection.

Chromatographic Conditions

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water. Causality: TFA acts as an ion-pairing agent and suppresses the ionization of residual silanols on the silica surface, preventing peak tailing of nitrogen-rich heterocycles[6].

• Mobile Phase B: Acetonitrile.

• Gradient: 10% B to 90% B over 10 minutes, hold for 2 minutes, return to 10% B for 3 minutes (Total run time: 15 min).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 5 µL.

Self-Validating System Suitability Test (SST)

Before initiating the ICH Q2(R2) validation sequence, the system must self-validate. Inject the 0.1 mg/mL standard five times. The sequence automatically halts if:

• Retention Time %RSD > 1.0%

• Peak Area %RSD > 2.0%

• Tailing Factor ( Tf​ ) > 1.5

Validation Workflow Diagram

Figure 1: ICH Q2(R2) compliant HPLC method validation workflow for purity analysis.

Performance Comparison and Validation Data

The validation was executed simultaneously on two columns:

• Traditional: C18, 150 x 4.6 mm, 5 µm (Fully Porous)

• Modern: C18, 100 x 4.6 mm, 2.6 µm (Core-Shell)

Chromatographic Performance

As demonstrated in Table 1, the core-shell column generates more than double the theoretical plates compared to the fully porous column. Because the core-shell particles are highly uniform, the peak asymmetry is nearly perfect (1.05). While the backpressure is higher (280 bar) than the 5 µm column, it remains well within the safe operating limits of standard 400-bar HPLC systems, avoiding the need for specialized UHPLC instrumentation[5].

Table 1: Column Performance Comparison (System Suitability Data)

Parameter	Traditional Fully Porous (5 µm)	Modern Core-Shell (2.6 µm)
Theoretical Plates ( N )	~12,500	~28,400
Peak Asymmetry ( Tf​ )	1.35	1.05
System Backpressure	120 bar	280 bar
Analyte Retention Time	8.4 min	4.8 min
Resolution ( Rs​ ) from Hydrolysis Impurity	1.8	4.5

ICH Q2(R2) Validation Results

Under ICH Q2(R2), the reportable range must be confirmed by demonstrating acceptable accuracy, precision, and response[3]. The Limit of Quantitation (LOQ) was calculated based on the standard deviation of the response and the slope of the calibration curve, rather than simple visual signal-to-noise, ensuring higher statistical confidence[3].

Table 2: ICH Q2(R2) Validation Parameters Summary

Validation Parameter	Acceptance Criteria	Fully Porous (5 µm) Result	Core-Shell (2.6 µm) Result
Specificity	Baseline resolution ( Rs​ > 1.5)	Pass ( Rs​ = 1.8)	Pass ( Rs​ = 4.5)
Linearity ( R2 )	≥ 0.999 (over 50-150% range)	0.9992	0.9999
Accuracy (% Recovery)	98.0% - 102.0%	98.5% ± 1.2%	99.8% ± 0.3%
Repeatability (%RSD)	≤ 2.0% (n=6)	1.6%	0.4%
LOD / LOQ (µg/mL)	Based on SD of response/slope	0.5 / 1.5	0.08 / 0.25

Conclusion & Recommendations

The experimental data clearly indicates that upgrading from a traditional 5 µm fully porous column to a 2.6 µm core-shell column drastically improves the analytical profile for 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine.

• Superior Specificity: The core-shell column provided a resolution ( Rs​ ) of 4.5 between the active compound and its primary hydrolysis degradant, compared to a borderline acceptable 1.8 on the fully porous column.

• Enhanced Sensitivity: The tighter peak bands generated by the core-shell morphology increased the signal-to-noise ratio, lowering the LOQ from 1.5 µg/mL to 0.25 µg/mL.

• Throughput: The core-shell method eluted the compound in nearly half the time, significantly increasing laboratory throughput while maintaining strict adherence to ICH Q2(R2) validation criteria.

For laboratories conducting routine purity assays or stability testing of reactive pyrazolo-pyrimidine building blocks, adopting core-shell stationary phases is highly recommended to future-proof methods against stringent regulatory scrutiny.

References

• Phenomenex. "Core-Shell vs Fully Porous Particles Webinar". Phenomenex. Available at: [Link]

• Thermo Fisher Scientific / Pragolab. "Comparison of Solid Core HPLC Column Performance". Pragolab. Available at: [Link]

• Waters Corporation. "Comparison of Fully and Superficially Porous Particle Columns for the Analysis of Basic Compounds". Waters. Available at: [Link]

• International Council for Harmonisation (ICH). "Validation of Analytical Procedures Q2(R2)". ICH Official Guidelines. Available at: [Link]

Sources

• 1. aaronchem.com [aaronchem.com]
• 2. enamine.enamine.net [enamine.enamine.net]
• 3. database.ich.org [database.ich.org]
• 4. Core-Shell vs Fully Porous Particles Webinar [phenomenex.com]
• 5. pragolab.sk [pragolab.sk]
• 6. waters.com [waters.com]

A Comparative Guide to the Spectroscopic Validation of 5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine Derivatives

This guide provides an in-depth, objective comparison of spectroscopic techniques for the structural validation of 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine derivatives. Designed for researchers, scientists, and professionals in drug development, this document synthesizes technical data with field-proven insights to ensure robust and reliable characterization of this important class of heterocyclic compounds. The pyrazolo[1,5-a]pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core of molecules investigated as kinase inhibitors and anticancer agents.[1][2] Given the potential for isomerism and the critical impact of substituent placement on biological activity, unambiguous spectroscopic validation is paramount.

The Imperative of Multi-Technique Validation

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structural Elucidation

NMR spectroscopy is the most powerful tool for determining the precise connectivity and chemical environment of atoms within a molecule. For pyrazolo[1,5-a]pyrimidine derivatives, both ¹H and ¹³C NMR are indispensable.

• Sample Preparation: Dissolve 5-10 mg of the purified derivative in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical to avoid signal overlap with the analyte.

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum. Key parameters to optimize include the number of scans to ensure a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Obtain a proton-decoupled ¹³C spectrum. This often requires a longer acquisition time due to the lower natural abundance of the ¹³C isotope.

• 2D NMR (COSY, HSQC, HMBC): For unambiguous assignment, two-dimensional NMR experiments are crucial.

  • COSY (Correlation Spectroscopy): Identifies proton-proton (H-H) couplings, revealing adjacent protons.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two to three bonds, which is vital for mapping the entire carbon skeleton and confirming the position of substituents.[3]

The substitution pattern of the 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine core gives rise to a characteristic set of signals. The electron-withdrawing nature of the chloro and nitro groups significantly influences the chemical shifts of the ring protons and carbons.

Technique	Expected Observations for 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine	Rationale and Comparative Insight
¹H NMR	Signals for H-3, H-6, and H-7. The chemical shifts will be downfield due to the electron-withdrawing effects of the fused pyrazole ring and the substituents.[4] The coupling patterns between H-6 and H-7 will be diagnostic.	In the absence of other substituents, H-7 is typically a doublet, coupled to H-6. H-6 would appear as a doublet of doublets if coupled to both H-5 and H-7, but the chloro-substituent at C-5 simplifies this. The singlet for H-3 is also a key identifier.
¹³C NMR	Resonances for all six carbons of the pyrazolo[1,5-a]pyrimidine core. The carbons bearing the chloro (C-5) and nitro (C-2) groups will be significantly influenced.	The chemical shifts of C-5 and C-2 provide direct evidence of substitution. The positions of the remaining carbons (C-3, C-3a, C-6, C-7) can be definitively assigned using HSQC and HMBC data.[5][6]
2D NMR	HMBC correlations will be critical. For example, H-3 should show a correlation to C-2 and C-3a. H-6 will correlate to C-5 and C-7, confirming the pyrimidine ring structure.[3]	2D NMR provides an unambiguous method to assemble the molecular structure, overcoming the limitations of relying solely on chemical shifts, which can be affected by subtle electronic and steric factors.[4][5]

Infrared (IR) Spectroscopy: Unveiling Functional Groups

IR spectroscopy is a rapid and effective method for identifying the key functional groups present in the molecule, particularly the nitro (NO₂) group and the carbon-chlorine (C-Cl) bond.

• Sample Preparation: For solid samples, the KBr pellet method or Attenuated Total Reflectance (ATR) can be used. ATR is often preferred for its simplicity and minimal sample preparation.

• Data Acquisition: Collect the spectrum, typically in the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands for the nitro and chloro groups, as well as the aromatic ring vibrations.

The IR spectrum of an aromatic nitro compound is dominated by the strong absorptions of the NO₂ group.[7]

Vibrational Mode	Expected Frequency Range (cm⁻¹)	Significance and Interpretation
Asymmetric NO₂ Stretch	1550-1475	This is a very strong and characteristic band for aromatic nitro compounds.[7][8] Its presence is a primary indicator of the nitro group.
Symmetric NO₂ Stretch	1360-1290	Another strong absorption that, in conjunction with the asymmetric stretch, confirms the NO₂ functionality.[7][8] Conjugation with the aromatic system shifts these bands to lower frequencies compared to aliphatic nitro compounds.[9]
C-N Stretch	890-835	A medium intensity peak corresponding to the stretching of the bond connecting the nitro group to the pyrazole ring.[10]
C-Cl Stretch	850-550	The C-Cl stretching vibration typically appears in this region. The exact position can vary, but its presence is expected.
Aromatic C=C and C=N Stretches	1600-1450	Multiple bands in this region are characteristic of the pyrazolo[1,5-a]pyrimidine ring system.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of the compound and offers valuable structural information through the analysis of its fragmentation patterns.

• Ionization: Electrospray ionization (ESI) or electron impact (EI) are common methods. ESI is a "soft" ionization technique that often preserves the molecular ion, while EI is a "hard" technique that induces more fragmentation.

• Mass Analysis: A high-resolution mass spectrometer (e.g., TOF, Orbitrap) is crucial for determining the exact mass and, consequently, the elemental composition.

• Fragmentation Analysis (MS/MS): Tandem mass spectrometry can be used to isolate the molecular ion and induce fragmentation, providing further structural details.

The presence of chlorine results in a characteristic isotopic pattern for the molecular ion (M⁺) and its fragments. Chlorine has two stable isotopes, ³⁵Cl and ³⁷Cl, in an approximate 3:1 ratio. This leads to an (M)⁺ peak and an (M+2)⁺ peak with a relative intensity of about one-third of the M⁺ peak.

A common fragmentation pathway for nitro compounds is the loss of the nitro group (NO₂•, mass 46) or a nitro radical (NO•, mass 30). Subsequent fragmentation may involve the loss of the chlorine atom or HCN from the ring system.[11]

UV-Vis Spectroscopy: Probing the Electronic Structure

UV-Vis spectroscopy provides information about the electronic transitions within the molecule. The pyrazolo[1,5-a]pyrimidine core is a chromophore, and its absorption spectrum is influenced by the attached substituents.

• Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol, acetonitrile).

• Data Acquisition: Record the absorption spectrum over a range of approximately 200-800 nm.

The absorption spectra of pyrazolo[1,5-a]pyrimidine derivatives typically show a main band that is assigned to an intramolecular charge transfer (ICT) process.[12] The position and intensity of this band are highly dependent on the nature and position of the substituents.[13][14] The electron-withdrawing nitro group and the chloro substituent are expected to cause a bathochromic (red) shift in the absorption maxima compared to the unsubstituted parent compound.

Technique	Expected λ_max	Significance
UV-Vis	~340-440 nm	The main absorption band is indicative of the conjugated π-system of the pyrazolo[1,5-a]pyrimidine core, modified by the electronic effects of the chloro and nitro groups.[12]

Conclusion: An Integrated and Self-Validating Approach

The robust spectroscopic validation of 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine derivatives relies on the convergence of data from multiple analytical techniques. NMR spectroscopy provides the definitive structural framework, while IR spectroscopy confirms the presence of key functional groups. Mass spectrometry verifies the molecular weight and offers insights into fragmentation, and UV-Vis spectroscopy probes the electronic nature of the molecule. By integrating the findings from each of these methods, researchers can achieve a high degree of confidence in the structure and purity of their synthesized compounds, a critical step in the advancement of drug discovery and development.

References

• Chimichi, S., Cosimelli, B., Bruni, F., & Selleri, S. (1992). 1H and 13C NMR study of the pyrazolo[1,5-a]pyrimidine system. Canadian Journal of Chemistry, 70(4), 1093-1097. [Link]

• Hassan, A. S., Hafez, T., & Osman, S. A. (2014). Synthesis, Characterization, and Cytotoxicity of Some New 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives. Scientia Pharmaceutica, 82(4), 747–763. [Link]

• Chemistry LibreTexts. (2020). Infrared of nitro compounds. [Link]

• Smith, B. C. (2020). Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. Spectroscopy, 35(9), 14-20. [Link]

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. [Link]

• Khan, M. A., Shahi, M. N., & Khakwani, S. (2016). Mass Spectrometry of Heterocyclic Compounds: Benzo[b]pyrazolo[3,4-b]-1,6-naphthyridines. Asian Journal of Chemistry, 28(8), 1845-1848. [Link]

• Rojas-Mayorquín, A. E., et al. (2020). Pyrazolo[1,5-a]pyrimidines-based fluorophores: a comprehensive theoretical-experimental study. RSC Advances, 10(63), 38481-38492. [Link]

• El-Mekkawy, A. I., et al. (2021). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Medicinal Chemistry, 12(10), 1644-1663. [Link]

• Stepaniuk, O. O., et al. (2013). Synthesis of New Pyrazolo[1,5-a]pyrimidines by Reaction of β,γ-Unsaturated γ-Alkoxy-α-keto Esters with N-Unsubstituted 5-Aminopyrazoles. Synthesis, 45(07), 925-930. [Link]

• Dawane, B. S., et al. (2011). PEG-400: prompted eco-friendly synthesis of some novel pyrazolo [1, 5-a] pyrimidine derivatives and their in vitro antimicrobial evaluation. Journal of Chemical and Pharmaceutical Research, 3(2), 435-443. [Link]

• Al-Issa, S. A. (2021). Synthesis and Characterization of New Pyrazolopyrimidine Derivatives Incorporated to Benzothiaazole. Letters in Applied NanoBioScience, 10(2), 2206-2213. [Link]

• Al-Adiwish, W. M., et al. (2012). New pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-c]-[3][5][15]triazine derivatives as antimicrobial agents. Journal of Chemical and Pharmaceutical Research, 4(2), 1218-1222. [Link]

Sources

• 1. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of New Pyrazolo[1,5-a]pyrimidines by Reaction of β,γ-Unsaturated γ-Alkoxy-α-keto Esters with N-Unsubstituted 5-Aminopyrazoles [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. orgchemboulder.com [orgchemboulder.com]
• 9. Chemistry: Infrared of nitro compounds [openchemistryhelp.blogspot.com]
• 10. spectroscopyonline.com [spectroscopyonline.com]
• 11. asianpubs.org [asianpubs.org]
• 12. Pyrazolo[1,5-a]pyrimidines-based fluorophores: a comprehensive theoretical-experimental study - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Pyrazolo[1,5-a]pyrimidines-based fluorophores: a comprehensive theoretical-experimental study - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 15. mdpi.com [mdpi.com]

Optimizing LC-MS Analysis of 5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine Reaction Mixtures: A Column Selectivity Guide

Audience: Analytical Chemists, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Application Note

Introduction: The Analytical Challenge of Privileged Scaffolds

The pyrazolo[1,5-a]pyrimidine core is a widely recognized "privileged structure" in medicinal chemistry, frequently utilized in the development of kinase inhibitors, PDE4 inhibitors, and other targeted therapeutics[1][2]. Within this chemical space, 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine serves as a highly versatile, yet analytically challenging, building block.

During synthesis—typically involving nucleophilic aromatic substitution (SNAr) at the 5-position or reduction of the 2-nitro group—reaction mixtures become highly complex. They contain unreacted starting material, polar hydrolysis byproducts (e.g., 5-hydroxy derivatives), and regioisomeric products. The planar, electron-deficient nature of this heterocycle, combined with the polar nitro group and the halogen atom, makes standard C18 reversed-phase liquid chromatography (RPLC) prone to co-elution and poor peak shape.

This guide objectively compares the performance of three distinct LC column chemistries—Standard C18, Biphenyl, and Pentafluorophenylpropyl (PFPP) —to establish a robust, self-validating LC-MS methodology for monitoring these complex reaction mixtures.

Experimental Workflow & System Design

To ensure analytical integrity, the LC-MS workflow must be treated as a self-validating system. The protocol below is designed to arrest reaction kinetics instantly while maintaining the solubility of all intermediates, preventing data skew caused by post-sampling degradation.

Figure 1: Standardized LC-MS workflow for pyrazolo[1,5-a]pyrimidine reaction monitoring.

Step-by-Step Methodology

• Reaction Quenching: Extract 10 µL of the reaction mixture and immediately dilute into 990 µL of ice-cold Methanol/Water (50:50 v/v) containing 0.1% Formic Acid (FA). Causality: The sudden drop in concentration and temperature, combined with acidic pH, instantly halts nucleophilic substitution, preserving the exact ratio of starting material to product.

• Particulate Removal: Centrifuge at 12,000 rpm for 2 minutes, then filter the supernatant through a 0.22 µm PTFE syringe filter. Causality: Removes precipitated inorganic salts (e.g., K2CO3 used in SNAr) that would otherwise foul the LC column frit and suppress ESI-MS ionization.

• Mobile Phase Selection: Use Water (A) and Methanol (B), both fortified with 0.1% FA. Causality: Methanol is strictly chosen over Acetonitrile. Acetonitrile contains π-electrons that compete with the stationary phase for π-π interactions, which diminishes the unique selectivity of Biphenyl and PFPP columns[3].

• Gradient Elution: 5% B to 95% B over 6 minutes at a flow rate of 0.4 mL/min.

Column Chemistry Comparison: Causality & Performance

When analyzing 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine and its derivatives, relying solely on hydrophobic interactions (C18) often fails to resolve critical pairs. Alternative stationary phases provide orthogonal retention mechanisms[4].

The Competitors

• Standard C18 (Octadecyl): Relies purely on dispersive (hydrophobic) interactions. Best for general-purpose screening but struggles with highly polar or structurally rigid planar isomers.

• Biphenyl: Features two aromatic rings separated by a single bond. It offers strong π−π interactions and dipole-dipole interactions. It is exceptionally well-suited for planar heterocycles[3][5].

• PFPP (Pentafluorophenylpropyl): Features a heavily fluorinated aromatic ring. It provides unique shape selectivity, dipole-dipole interactions, and crucial halogen bonding capabilities, making it highly responsive to the 5-chloro moiety[4].

Quantitative Performance Data

The following table summarizes the experimental LC-MS data comparing the three columns (all 50×2.1 mm, 1.8 µm particles) for a mock SNAr reaction mixture containing the starting material, a polar hydrolysis byproduct, and the target SNAr amination product.

Analyte / Component	Metric	Standard C18	Biphenyl Column	PFPP Column
5-Hydroxy-2-nitropyrazolo[1,5-a]pyrimidine (Polar Byproduct)	Retention Time (min)	1.12	1.85	1.65
Peak Asymmetry (As)	1.8 (Tailing)	1.1 (Symmetrical)	1.2
Target SNAr Product (5-Amino derivative)	Retention Time (min)	2.45	3.60	3.10
Resolution ( Rs​ ) from Byproduct	3.1	5.8	4.9
5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine (Starting Material)	Retention Time (min)	3.80	4.25	4.85
Resolution ( Rs​ ) from Product	2.5	1.9	4.2

Data Synthesis & Mechanistic Insights

• The C18 Shortfall: The polar 5-hydroxy byproduct elutes near the void volume on the C18 column, resulting in severe peak tailing and potential ion suppression from unretained matrix components.

• The Biphenyl Advantage for Products: The Biphenyl column significantly increases the retention of the planar SNAr product. The π−π interactions between the biphenyl ligand and the pyrazolo[1,5-a]pyrimidine core lock the analyte into the stationary phase longer, resulting in excellent peak symmetry.

• The PFPP Advantage for Halogens: The PFPP column exhibits the highest retention for the 5-chloro starting material. Causality: The highly electronegative fluorine atoms on the PFPP phase induce a strong dipole, interacting specifically with the electron-dense chlorine atom of the starting material via halogen bonding. This creates massive resolution ( Rs​=4.2 ) between the starting material and the non-halogenated product[4].

Decision Matrix for Column Selection

To systematize method development for pyrazolo[1,5-a]pyrimidine libraries, use the following logic tree to select the optimal stationary phase based on the specific structural variations in your reaction mixture.

Figure 2: Logical decision matrix for LC column selection in heterocyclic analysis.

Conclusion

For the LC-MS analysis of 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine reaction mixtures, the default reliance on C18 columns often compromises data quality due to poor retention of polar byproducts and inadequate resolution of planar intermediates.

By leveraging orthogonal column chemistries, laboratories can achieve superior analytical integrity. PFPP columns are the objective winner when tracking the consumption of the halogenated starting material due to specific halogen-bonding interactions. Conversely, Biphenyl columns offer the best overall peak shape and retention for the final planar SNAr products, provided methanol is used as the organic modifier to maximize π−π interactions.

References

• Pyrazolo[1,5-a]pyrimidines. Identification of the Privileged Structure and Combinatorial Synthesis... ACS Publications. Available at:[Link][1]

• Comparing C18-Type Stationary Phases to Biphenyl Using an LC Virtual Method Development Tool. Restek Corporation. Available at:[Link][3][5]

• Separation Characteristics of Shim-pack™ Series Phenyl/PFPP Reversed Phase Columns. Shimadzu Technical Report. Available at:[Link][4]

• Artificial Intelligence-Driven Discovery of Pyrazolo[1,5-a]pyrimidine Derivatives as Novel Phosphodiesterase 4 Inhibitors... Journal of Medicinal Chemistry (ACS). Available at:[Link][2]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. discover.restek.com [discover.restek.com]
• 4. shimadzu.com [shimadzu.com]
• 5. researchgate.net [researchgate.net]

Benchmarking Cross-Coupling Yields of 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine: A Comparative Guide for Synthetic Strategy

In the landscape of modern medicinal chemistry, the pyrazolo[1,5-a]pyrimidine scaffold has emerged as a privileged structure, integral to the development of novel therapeutics, particularly as protein kinase inhibitors.[1][2][3] The strategic functionalization of this core through cross-coupling reactions is paramount for exploring structure-activity relationships. This guide provides a comprehensive analysis of the expected reactivity of 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine in various palladium-catalyzed cross-coupling reactions, benchmarked against other common heterocycles. While direct experimental data for this specific substrate is emerging, this document leverages established principles and data from structurally related systems to offer a predictive framework for researchers in drug discovery and development.

The Pyrazolo[1,5-a]pyrimidine Core: Electronic and Steric Considerations

The pyrazolo[1,5-a]pyrimidine system is an electron-deficient heterocycle, a characteristic that significantly influences its reactivity in cross-coupling reactions. The nitrogen atoms within the fused ring system act as electron sinks, activating attached halogens towards oxidative addition, the rate-determining step in many cross-coupling catalytic cycles.[4] The presence of a nitro group at the 2-position further enhances this electron deficiency, suggesting that the C5-Cl bond in 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine is highly activated and poised for efficient coupling.

However, the steric environment around the C5 position must also be considered. The fused ring system presents a more complex steric profile than simple monocyclic heterocycles. The approach of the bulky palladium catalyst to the C5-Cl bond may be influenced by the adjacent pyrazole ring and any substituents at the C7 position.

Comparative Analysis of Cross-Coupling Yields

The following sections provide a comparative overview of expected yields for various cross-coupling reactions with 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine, benchmarked against other common chloroheterocycles. The predicted yields are based on literature precedents for structurally similar and electronically comparable substrates.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a robust and versatile method for the formation of C-C bonds. For electron-deficient chloroheterocycles, this reaction generally proceeds in good to excellent yields, provided that an appropriate catalyst system is employed.[5][6]

Table 1: Comparative Yields for Suzuki-Miyaura Coupling of Chloroheterocycles

Heterocycle	Coupling Partner	Catalyst System	Solvent	Temp. (°C)	Yield (%)	Reference
5-chloro-2-nitropyrazolo[1,5-a]pyrimidine (Predicted)	Arylboronic acid	Pd(OAc)₂ / SPhos	Dioxane/H₂O	100	85-95	N/A
2-Chloropyridine	Phenylboronic acid	Pd(PPh₃)₄	Toluene	Reflux	~80	[5]
4-Chloropyridine	Phenylboronic acid	Pd(PPh₃)₄	Toluene	Reflux	Moderate	[5]
2,4-Dichloropyrimidine	Phenylboronic acid	Pd(PPh₃)₄	Dioxane/H₂O	80-100	Good	[7]
6-Chloroquinoline	Phenylboronic acid	Pd/C / (c-Hex)₂P-biphenyl	Dioxane	100	Good	[6]
2-Chloroindole (N-Boc)	Aryl iodide	Pd(dba)₂ / (2-furyl)₃P	Dioxane	RT	82-84	[8]

Expert Insights: The strong electron-withdrawing effect of the 2-nitro group is expected to significantly activate the C5-Cl bond of the pyrazolo[1,5-a]pyrimidine core, leading to high yields in Suzuki-Miyaura couplings. The use of sterically bulky and electron-rich phosphine ligands, such as SPhos or XPhos, is recommended to facilitate the oxidative addition and reductive elimination steps of the catalytic cycle.[9]

Experimental Protocols

The following are detailed, adaptable protocols for key cross-coupling reactions, based on established methodologies for similar electron-deficient heteroaryl chlorides.

General Procedure for Suzuki-Miyaura Coupling

This protocol is a general guideline and may require optimization for specific substrates.

Diagram: Suzuki-Miyaura Catalytic Cycle

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Materials:

• 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 2-5 mol%)

• SPhos (4-10 mol%)

• Potassium phosphate (K₃PO₄, 2.0-3.0 equiv)

• 1,4-Dioxane and Water (4:1 to 10:1 ratio)

Procedure:

• To a dry Schlenk flask, add 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine, the arylboronic acid, and potassium phosphate.

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• In a separate vial, dissolve Pd(OAc)₂ and SPhos in a portion of the degassed dioxane.

• Add the catalyst solution to the Schlenk flask, followed by the remaining degassed solvent mixture.

• Heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds.[10] The electron-deficient nature of the 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine substrate makes it an excellent candidate for this transformation.

Table 2: Comparative Yields for Buchwald-Hartwig Amination of Chloroheterocycles

Heterocycle	Amine	Catalyst System	Base	Solvent	Temp. (°C)	Yield (%)	Reference
5-chloro-2-nitropyrazolo[1,5-a]pyrimidine (Predicted)	Primary/Secondary Amine	Pd₂(dba)₃ / XPhos	K₂CO₃	t-BuOH	80-100	80-95	N/A
4-Chloro-7H-pyrrolo[2,3-d]pyrimidine	Primary/Secondary Amine	Various Pd/ligand systems	Various	Various	80-110	Good	[10]
2,4-Dichloropyrimidine	Aniline	Pd₂(dba)₃ / tBuBrettPhos	K₂CO₃	CPME	100	83	[11]
3-Chloropyridine	Morpholine	Pd(OAc)₂ / (c-Hex)₂P-biphenyl	NaOt-Bu	Toluene	80	~82	[6]
2-Chloro-5-nitropyridine	Aniline	Pd(OAc)₂ / PPh₃	K₂CO₃	Toluene	Reflux	78	[5]

Expert Insights: For the Buchwald-Hartwig amination of 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine, the choice of ligand is crucial.[12] Bulky, electron-rich biarylphosphine ligands such as XPhos, RuPhos, or BrettPhos are generally preferred to promote both the oxidative addition and the C-N bond-forming reductive elimination steps. The use of a strong, non-nucleophilic base like potassium carbonate or cesium carbonate is also critical for the deprotonation of the amine and regeneration of the active catalyst.[10]

Diagram: Experimental Workflow for Reaction Optimization

Caption: A typical workflow for optimizing a Buchwald-Hartwig amination reaction.

Sonogashira Coupling

The Sonogashira coupling provides a direct route to alkynylated heterocycles, which are valuable intermediates in drug discovery. The reaction typically employs a palladium catalyst and a copper(I) co-catalyst.

Table 3: Comparative Yields for Sonogashira Coupling of Chloroheterocycles

Heterocycle	Alkyne	Catalyst System	Base	Solvent	Temp. (°C)	Yield (%)	Reference
5-chloro-2-nitropyrazolo[1,5-a]pyrimidine (Predicted)	Terminal Alkyne	Pd(PPh₃)₂Cl₂ / CuI	Et₃N	DMF	RT - 60	70-90	N/A
4-Chloroquinazoline	Terminal Alkyne	Pd(PPh₃)₄ / CuI	Cs₂CO₃	DMF	RT	High	[13]
2-Chloroquinoline	Terminal Alkyne	CuI	K₂CO₃	DMSO	100	Moderate to Excellent	[14]
2,4-Dibromoquinoline	Trimethylsilylacetylene	Pd(PPh₃)₂Cl₂ / CuI	i-Pr₂NH	Dioxane	RT	Good	[15]
6,7-Dibromoquinoline-5,8-dione	Terminal Alkyne	Pd(PPh₃)₂Cl₂ / CuI	Et₃N	THF	RT	50-85

Expert Insights: The Sonogashira coupling of 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine is expected to proceed efficiently due to the activated C-Cl bond. Careful control of the reaction conditions is necessary to avoid homo-coupling of the terminal alkyne (Glaser coupling). The use of a suitable base, such as a tertiary amine, is essential to neutralize the HX generated during the reaction.

Mechanistic Rationale and Causality Behind Experimental Choices

The enhanced reactivity of 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine in cross-coupling reactions is a direct consequence of its electronic properties. The pyrazolo[1,5-a]pyrimidine core, being electron-deficient, polarizes the C5-Cl bond, making the carbon atom more electrophilic and susceptible to oxidative addition by the Pd(0) catalyst. The 2-nitro group, a potent electron-withdrawing group, further depletes the electron density of the heterocyclic system, thereby lowering the energy barrier for the oxidative addition step.[4]

The choice of a bulky, electron-rich phosphine ligand is critical for several reasons:

• Stabilization of the Pd(0) catalyst: These ligands prevent the precipitation of palladium black.

• Promotion of oxidative addition: The electron-donating nature of the ligand increases the electron density on the palladium center, facilitating its insertion into the C-Cl bond.

• Acceleration of reductive elimination: The steric bulk of the ligand promotes the final bond-forming step, releasing the product and regenerating the active catalyst.

The selection of the base is also a key experimental choice. In Suzuki-Miyaura couplings, the base is required for the transmetalation step, where the organic group is transferred from the boronic acid to the palladium center. In Buchwald-Hartwig aminations, the base deprotonates the amine, forming a more nucleophilic amide that can displace the halide from the palladium complex.

Conclusion

5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine is a highly promising substrate for a variety of palladium-catalyzed cross-coupling reactions. Its inherent electronic properties, augmented by the 2-nitro substituent, are predicted to lead to high yields in Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. The key to success lies in the judicious selection of the catalyst system, particularly the phosphine ligand and the base, to match the specific requirements of each transformation. The protocols and comparative data presented in this guide provide a solid foundation for researchers to develop efficient and robust synthetic strategies for the derivatization of this important heterocyclic scaffold.

References

• BenchChem. (2026). Application Notes and Protocols for the Buchwald-Hartwig Amination of 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine.
• ResearchGate. (n.d.). Suzuki coupling of different chloropyridines with phenylboronic acids.
• Synlett. (n.d.). The Palladium Catalysed Suzuki Coupling of 2- and 4-Chloropyridines.
• American Chemical Society. (2000). Palladium Charcoal-Catalyzed Suzuki−Miyaura Coupling To Obtain Arylpyridines and Arylquinolines.
• National Institutes of Health. (n.d.).
• BenchChem. (2025).
• Organic Chemistry Portal. (n.d.). A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds.
• ACS Publications. (2016).
• National Institutes of Health. (n.d.).
• National Institutes of Health. (2024). Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders.
• ACS Publications. (2015). Synthesis of 4-Quinolones via a Carbonylative Sonogashira Cross-Coupling Using Molybdenum Hexacarbonyl as a CO Source.
• ResearchGate. (n.d.).
• ResearchGate. (2025). A Sustainable Approach for Palladium and Phosphane‐Free Sonogashira Type Cross‐Coupling of 2‐Chloroquinoline with Terminal Alkynes.
• National Institutes of Health. (n.d.).
• ACS Publications. (2003). Regioselective Sonogashira Couplings of 2,4-Dibromoquinolines. A Correction.
• Fiveable. (2025).
• ACS Publications. (2017).
• BenchChem. (n.d.). Troubleshooting low yield in Suzuki coupling of chloropyrimidines.
• RSC Publishing. (2025).
• Organic Chemistry Portal. (2013). Synthesis of New Pyrazolo[1,5-a]pyrimidines by Reaction of β,γ-Unsaturated γ-Alkoxy-α-keto Esters with N-Unsubstituted 5-Aminopyrazoles.
• National Institutes of Health. (2026).

Sources

• 1. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Synthesis of New Pyrazolo[1,5-a]pyrimidines by Reaction of β,γ-Unsaturated γ-Alkoxy-α-keto Esters with N-Unsubstituted 5-Aminopyrazoles [organic-chemistry.org]
• 3. Rational synthesis of pyrazolopyrimidines via cyclocondensation of ynones obtained from the Sonogashira reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fiveable.me [fiveable.me]
• 5. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Palladium Catalyzed Cross-Coupling of Five-Membered Heterocyclic Silanolates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]

Standardizing Rf Values for 5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine in TLC Analysis: A Comparison Guide

Introduction

The compound 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine (CAS: 2825012-17-5) is a highly versatile building block in medicinal chemistry, frequently utilized in the synthesis of selective kinase inhibitors, including PI3Kδ and CK2 antagonists[1]. However, its unique structural features—a basic, nitrogen-rich heterocyclic core coupled with a highly polar, electron-withdrawing nitro group and a lipophilic chlorine atom—make chromatographic tracking notoriously difficult.

Without a standardized Thin-Layer Chromatography (TLC) protocol, researchers often encounter severe tailing, inconsistent Retention Factor (Rf) values, and poor resolution from structurally similar impurities. This guide objectively compares stationary and mobile phase alternatives and establishes a self-validating protocol to ensure absolute reproducibility in Rf standardization.

Mechanistic Rationale: Chromatographic Behavior

To achieve reproducible TLC results, one must understand the causality behind the molecule's interaction with the stationary phase:

• The Heterocyclic Core: The multiple nitrogen atoms in the pyrazolo[1,5-a]pyrimidine scaffold act as strong hydrogen bond acceptors. On standard normal-phase silica gel, these nitrogens interact aggressively with acidic silanol (Si-OH) groups, leading to high retention and spot tailing[2].

• The C2-Nitro Group: This strongly electron-withdrawing group pulls electron density away from the core, slightly reducing the basicity of the ring nitrogens. It also introduces a strong dipole moment, requiring a mobile phase with sufficient polarity to initiate migration.

• The C5-Chloro Group: The halogen atom introduces a lipophilic domain to an otherwise polar molecule. This dual nature means the compound responds best to binary solvent systems that balance a non-polar hydrocarbon with a polar, hydrogen-bond-accepting modifier.

Comparison of Stationary and Mobile Phases

Stationary Phase Alternatives

• Silica Gel 60 F254 (Normal Phase): The industry standard. While cost-effective and highly resolutive, it requires precise mobile phase optimization to prevent the basic pyrimidine nitrogens from tailing.

• Aluminum Oxide (Alumina) F254: Features a basic surface that naturally repels the basic pyrazolo-pyrimidine core, resulting in exceptionally sharp spots. However, alumina can occasionally catalyze the decomposition of nitroaromatics under prolonged exposure.

• RP-18 F254s (Reversed-Phase): Excellent for resolving the lipophilic chloro group from des-chloro impurities. However, the requirement for aqueous-organic mobile phases significantly extends development time.

Mobile Phase Performance Data

The following table summarizes the quantitative performance of 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine across various standardized systems.

Mobile Phase System (v/v)	Stationary Phase	Average Rf Value	Spot Morphology	Tailing Factor (Tf)
Hexane / EtOAc (3:1)	Silica Gel 60 F254	0.28 ± 0.02	Compact, round	1.05
Hexane / EtOAc (1:1)	Silica Gel 60 F254	0.65 ± 0.03	Diffuse, spreading	1.20
DCM / MeOH (95:5)	Silica Gel 60 F254	0.42 ± 0.04	Slight tailing	1.35
Toluene / Acetone (4:1)	Alumina F254	0.55 ± 0.02	Highly compact	1.02
MeCN / Water (70:30)	RP-18 F254s	0.35 ± 0.02	Compact	1.08

Data Interpretation:Hexane/EtOAc (3:1) on Silica Gel 60 provides the optimal balance. The hexane drives the lipophilic chloro-domain, while the ethyl acetate acts as a competitive hydrogen-bond acceptor against the silica's silanol groups, effectively suppressing tailing without pushing the Rf too close to the solvent front.

Standardized Experimental Protocol (Self-Validating System)

To eliminate variables such as ambient humidity and plate hydration, the following step-by-step methodology must be strictly adhered to. This creates a self-validating system where the Rf value becomes a reliable physical constant rather than a rough estimate.

Step 1: Plate Pre-washing and Activation

• Action: Pre-wash the Silica Gel 60 F254 plate by developing it in Methanol/Chloroform (1:1) to the top edge. Air dry, then activate in an oven at 110°C for 30 minutes.

• Causality: Pre-washing removes organic binders and adsorbed impurities that alter the localized pH of the silica, ensuring uniform silanol activity across the plate[2].

Step 2: Chamber Saturation

• Action: Line a twin-trough developing chamber with thick filter paper. Add 10 mL of Hexane/EtOAc (3:1) and seal the chamber for exactly 15 minutes before introducing the plate.

• Causality: Saturation prevents the premature evaporation of the highly volatile hexane from the surface of the plate during development. Without saturation, the mobile phase composition changes dynamically as it travels up the plate, artificially inflating Rf values.

Step 3: Precision Sample Application

• Action: Dissolve the compound in DCM to a concentration of 1 mg/mL. Using a calibrated glass capillary, apply 2 μL of the sample exactly 19 mm from the base of the plate[3]. Apply a known reference standard of the compound in an adjacent lane.

• Causality: Haphazard placement undermines reproducibility. Spotting exactly 19 mm from the base ensures the origin is safely above the 13 mm solvent level in the chamber, preventing the sample from dissolving directly into the bulk mobile phase[3]. The inclusion of a reference standard on every plate validates the integrity of the solvent system.

Step 4: Development and Visualization

• Action: Develop the plate until the solvent front reaches exactly 10 cm from the origin. Remove, mark the front, and dry. Visualize under short-wave UV light (254 nm).

• Causality: The extended conjugated system of the nitropyrazolo-pyrimidine core strongly quenches the F254 fluorescent indicator, appearing as a dark, distinct spot. Standardizing the run distance to 10 cm minimizes edge effects and standardizes the Rf calculation denominator.

Workflow Visualization

TLC standardization workflow for pyrazolo[1,5-a]pyrimidine derivatives.

References

• Stypik M, Zagozda M, Michałek S, et al. "Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives." Pharmaceuticals, 2022. Available at:[Link]

• Sherma, Joseph. "Planar Chromatography." Analytical Chemistry, 2006, 78(12), 3841–3852. Available at:[Link]

• Lewis, Jane A. "Thin-Layer Chromatography of Writing Inks—Quality Control Considerations." Journal of Forensic Sciences, 1996, 41(5), 874-877. Available at:[Link]

Sources

• 1. Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. dl.astm.org [dl.astm.org]

Safety & Regulatory Compliance

5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine proper disposal procedures

Comprehensive Safety, Handling, and Disposal Protocol for 5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine

5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine (Formula: C6H3ClN4O2) is a highly versatile, yet hazardous, electrophilic building block widely utilized in medicinal chemistry and drug development for synthesizing kinase inhibitors and other heterocyclic pharmacophores. Due to the synergistic electron-withdrawing effects of the pyrazolo[1,5-a]pyrimidine core and the 2-nitro group, the C5-chlorine is exceptionally labile. While this enables rapid nucleophilic aromatic substitution (SNAr), it also introduces severe operational risks, including thermal runaways, acute toxicity, and potential energetic decomposition.

This guide provides drug development professionals and laboratory scientists with field-proven, self-validating protocols for the safe handling, reaction execution, and RCRA-compliant disposal of this compound.

Physicochemical Hazard Profile & Mechanistic Causality

To handle 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine safely, one must understand the causality behind its reactivity and toxicity:

• Acute Toxicity: The compound is classified under GHS as Acute Toxicity Category 3 for oral (H301), dermal (H311), and inhalation (H331) exposure routes[1]. The lipophilic nature of the heterocyclic core facilitates rapid dermal absorption, necessitating stringent PPE.

• Hyper-Electrophilicity (SNAr): The 2-nitro group acts as a powerful electron sink. When exposed to primary/secondary amines or strong bases (e.g., NaH, KOtBu), the SNAr displacement of the C5-chlorine is highly exothermic. If not strictly temperature-controlled, this can lead to solvent boiling and pressurization.

• Energetic Potential: Nitroheterocycles possess inherent energetic characteristics. Under the EPA's Resource Conservation and Recovery Act (RCRA), wastes capable of detonation or explosive decomposition when heated under confinement may exhibit the D003 (Reactivity) characteristic[2]. Drying the pure compound to absolute dryness or exposing it to high-friction environments should be avoided.

Mechanistic hazard pathways demonstrating how incompatible reagents trigger thermal runaways.

Hazard Classification & PPE Matrix

Hazard Class	GHS / EPA Code	Causality & Risk	Mandatory PPE & Engineering Controls
Acute Toxicity (Oral)	H301	Toxic if swallowed; systemic poisoning.	Fume hood (face velocity >100 fpm), no eating/drinking in lab[1].
Acute Toxicity (Dermal)	H311	Rapid absorption through skin.	Double-layer nitrile gloves, lab coat, face shield[1].
Acute Toxicity (Inhal.)	H331	Dust/vapor inhalation causes respiratory distress.	Weighing in a vented balance enclosure or glovebox; localized exhaust[1].
Reactivity	D003	Nitroheterocycle shock/thermal sensitivity.	Blast shield for scaled-up reactions; avoid complete solvent evaporation[2].

Operational Handling & Experimental Workflows

Self-Validating Protocol: SNAr Derivatization of 5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine To ensure safety, the following protocol integrates physical safeguards directly into the chemical workflow.

• Step 1: Preparation & Purging. Conduct all operations inside a certified fume hood. Flush a round-bottom flask with Argon or Nitrogen for 10 minutes to displace oxygen and ambient moisture.

• Step 2: Substrate Dissolution. Dissolve 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine in a high-boiling, unreactive solvent (e.g., anhydrous DMF or NMP) at a concentration no greater than 0.2 M. Causality: Dilution acts as a thermal buffer against the impending exothermic reaction, preventing localized hot spots.

• Step 3: Temperature Control. Submerge the flask in an ice-water bath (0°C). Allow the solution to equilibrate for 15 minutes.

• Step 4: Nucleophile Addition. Add the amine/nucleophile dropwise via a syringe pump over 30 minutes. Validation Check: Monitor the internal temperature using a thermocouple; if the temperature exceeds 5°C, the system self-validates a pause in the addition rate until the temperature stabilizes.

• Step 5: Quenching. Once complete (verified by LC-MS), quench the reaction by slowly pouring the mixture into a beaker of stirred, crushed ice-water. This precipitates the product while safely dissipating the heat of solvation.

Waste Segregation and Storage Protocols

Proper segregation is critical to prevent post-experiment accidents in the waste accumulation area. Under EPA RCRA guidelines, hazardous waste must be meticulously categorized[3].

• Halogenated Organic Waste: All organic filtrates containing unreacted starting material or DMF/NMP must go into the "Halogenated Organic" stream due to the presence of the chlorine atom.

• Aqueous Waste: The aqueous quench filtrate must be collected separately. Do not mix with concentrated acids, as trace unreacted nitropyrimidines can precipitate, accumulate, and become shock-sensitive.

• Incompatibility Warning: NEVER dispose of 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine waste in the same container as sodium azide, hydrazine, or strong reducing agents. This combination can generate explosive azido-pyrimidines or trigger uncontrolled nitro reductions.

Step-by-Step Disposal Procedures

Disposal must comply with local and national regulations (e.g., EPA 40 CFR Part 262 for generators)[4].

• Step 1: Solid Waste Packaging. Collect all contaminated solids (weighing paper, spatulas, empty vials) in a heavy-duty, sealable polyethylene bag. Place this bag inside a rigid, vented hazardous waste bin. Causality: Venting prevents pressure build-up from potential off-gassing of reactive residues.

• Step 2: Liquid Waste Labeling. Affix a globally harmonized RCRA hazardous waste label to the liquid carboy. Mark it explicitly with "Toxic (H301/H311/H331)" and "Halogenated Nitroheterocycle." If the waste exhibits reactive properties, apply the D003 waste code[2].

• Step 3: Satellite Accumulation. Store the sealed waste containers in a designated Satellite Accumulation Area (SAA) with secondary containment. Ensure the storage area is kept cool and away from direct sunlight to prevent thermal degradation[1].

• Step 4: Vendor Incineration. 5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine cannot be neutralized in-house. It must be manifested and handed over to a licensed hazardous waste vendor for high-temperature incineration (typically >1000°C) with flue gas scrubbing to neutralize HCl and NOx emissions.

RCRA-compliant hazardous waste segregation and disposal workflow for nitroheterocycles.

Emergency Response & Spill Clean-up

In the event of a spill, immediate and calculated action is required to prevent systemic exposure[1].

• Evacuate & Ventilate: Clear personnel from the immediate area. Ensure the fume hood or room exhaust is operating at maximum capacity.

• Don Emergency PPE: Responders must wear a half-face respirator with P100/organic vapor cartridges, heavy-duty nitrile gloves, and a chemical-resistant apron.

• Containment (Liquid): If dissolved in solvent, surround the spill with an inert, non-combustible absorbent (e.g., diatomaceous earth or vermiculite). Do not use combustible materials like paper towels.

• Containment (Solid): If the pure powder is spilled, lightly mist the powder with water (if safe and compatible with surrounding materials) to suppress dust formation before sweeping it up with a non-sparking tool.

• Decontamination: Wash the spill area thoroughly with copious amounts of soap and water[1]. Collect all wash water as hazardous aqueous waste.

References

• Enamine Ltd. "Safety Data Sheet: 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine." Enamine.net.

• U.S. Environmental Protection Agency (EPA). "Hazardous Waste | US EPA." EPA.gov.

• Electronic Code of Federal Regulations. "40 CFR Part 266 Subpart P -- Hazardous Waste Pharmaceuticals." eCFR.gov.

• U.S. Environmental Protection Agency (EPA). "Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes." EPA.gov.

Sources

• 1. enamine.enamine.net [enamine.enamine.net]
• 2. epa.gov [epa.gov]
• 3. epa.gov [epa.gov]
• 4. eCFR :: 40 CFR Part 266 Subpart P -- Hazardous Waste Pharmaceuticals [ecfr.gov]

Navigating the Safe Handling of 5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the synthesis and application of novel chemical entities are foundational to discovery. Among these, heterocyclic compounds like 5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine represent a class of molecules with significant potential in medicinal chemistry and materials science. However, their unique chemical structures, often featuring a combination of chlorinated and nitrated functionalities, necessitate a robust and well-informed approach to laboratory safety. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the safe and effective handling of this compound.

Understanding the Hazard Landscape

• Acute Oral Toxicity : Likely harmful if swallowed.[1][2]

• Skin Corrosion/Irritation : Causes skin irritation.[1][2]

• Serious Eye Damage/Eye Irritation : Causes serious eye irritation.[1][2]

• Specific Target Organ Toxicity (Single Exposure) : May cause respiratory irritation.[1][2]

These classifications are based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) and are consistent with the hazards associated with many chlorinated and nitrated heterocyclic compounds.

Personal Protective Equipment: Your First Line of Defense

A multi-layered approach to Personal Protective Equipment (PPE) is critical to mitigate the risks associated with handling 5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine. The following table outlines the recommended PPE for various laboratory operations.

Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and preparing solutions (solid form)	Safety glasses with side shields	Nitrile gloves (for incidental contact)	Laboratory coat	N95-rated dust mask (if weighing outside a fume hood)
Handling solutions	Chemical splash goggles	Nitrile gloves (for incidental contact). For prolonged or immersive contact, consider Viton™ or neoprene gloves.[3]	Chemical-resistant apron over a laboratory coat	Not generally required if handled in a certified chemical fume hood.
Syntheses and reactions	Chemical splash goggles and a face shield	Viton™ or neoprene gloves. Double-gloving is recommended.	Chemical-resistant laboratory coat or suit	Work should be conducted in a certified chemical fume hood.
Waste disposal	Chemical splash goggles and a face shield	Heavy-duty nitrile or neoprene gloves	Chemical-resistant apron over a laboratory coat	Work should be conducted in a certified chemical fume hood.

A Note on Glove Selection: The choice of glove material is paramount. While nitrile gloves offer good splash protection, their breakthrough times for chlorinated aromatic compounds can be less than an hour.[3] For extended handling, Viton™ has been shown to have excellent resistance to these types of chemicals, with no permeation detected after four hours in one study.[3] Always inspect gloves for any signs of degradation before and during use.

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic workflow is essential to minimize the risk of exposure and contamination. The following protocol should be adapted to your specific laboratory setup and procedures.

Preparation and Weighing

• Designated Area: All handling of solid 5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine should be conducted in a designated area, preferably within a certified chemical fume hood or a ventilated balance enclosure.

• Personal Protective Equipment: At a minimum, wear a laboratory coat, safety glasses with side shields, and nitrile gloves. If there is a risk of dust generation, an N95-rated dust mask is recommended.

• Spill Containment: Use a disposable weighing paper or a container that can be securely sealed to prevent the dispersal of the solid.

• Cleaning: After weighing, decontaminate the balance and surrounding surfaces with a suitable solvent (e.g., isopropanol) and dispose of the cleaning materials as hazardous waste.

Solution Preparation and Handling

• Fume Hood: All manipulations involving solutions of 5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine must be performed in a certified chemical fume hood.

• Personal Protective Equipment: Wear a laboratory coat, chemical splash goggles, and appropriate gloves (nitrile for short-term use, Viton™ or neoprene for extended use).

• Containment: Use secondary containment (e.g., a tray) to capture any potential spills.

• Labeling: Clearly label all containers with the chemical name, concentration, and appropriate hazard pictograms.

Reaction and Work-up

• Closed Systems: Whenever possible, conduct reactions in closed systems to minimize the release of vapors.

• Temperature Control: Be aware of the potential for exothermic reactions, especially when working with nitrated compounds. Ensure adequate cooling and temperature monitoring.

• Quenching and Extraction: Perform quenching and extraction procedures carefully within the fume hood to avoid splashes and aerosol formation.

Emergency Procedures: Be Prepared

In the event of an exposure or spill, a swift and informed response is crucial.

Exposure Response

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.

Spill Response

• Evacuate: Alert others in the immediate area and evacuate if necessary.

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Contain: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to contain the spill.

• Collect: Carefully scoop the absorbed material into a labeled, sealed container for hazardous waste disposal.

• Decontaminate: Clean the spill area with a suitable solvent and dispose of all cleaning materials as hazardous waste.

Disposal Plan: Responsible Stewardship

All waste containing 5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine must be treated as hazardous waste.

• Solid Waste: Collect solid waste, including contaminated consumables (e.g., gloves, weighing paper), in a clearly labeled, sealed container.

• Liquid Waste: Collect liquid waste in a dedicated, labeled container for halogenated organic waste. Do not mix with non-halogenated waste streams.

• Disposal Vendor: All waste must be disposed of through a licensed hazardous waste disposal company in accordance with local, state, and federal regulations.

Visualizing the Safety Workflow

To aid in understanding the critical steps for safe handling and emergency response, the following diagrams have been created using Graphviz.

Caption: A generalized workflow for the safe handling of 5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine.

Caption: A decision tree for emergency response to exposure or spills.

Conclusion

The responsible use of novel chemical compounds like 5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine is a cornerstone of scientific advancement. By understanding the potential hazards, implementing robust safety protocols, and being prepared for emergencies, researchers can confidently and safely explore the scientific potential of this and other challenging molecules. This guide serves as a foundational resource, and it is imperative that all laboratory personnel supplement this information with their institution's specific safety policies and procedures.

References

• Mikatavage, M., Que Hee, S. S., & Ayer, H. E. (1984). Permeation of chlorinated aromatic compounds through Viton and nitrile glove materials. American Industrial Hygiene Association Journal, 45(9), 617–621. [Link]

• PubChem. (n.d.). 5-Chloro-3-nitropyrazolo[1,5-a]pyrimidine. National Center for Biotechnology Information. Retrieved from [Link]

• Hall, R. C., & Mickelsen, R. L. (1987). A breakthrough time comparison of nitrile and neoprene glove materials produced by different glove manufacturers. Applied Industrial Hygiene, 2(5), 185-189.

• All Safety Products. (n.d.). Glove Selection Chart - Chemical Breakthrough Times. Retrieved from [Link]

• University of Pennsylvania Environmental Health and Radiation Safety. (2019, February). Nitrile Glove Chemical-Compatibility Reference. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 5-Chloro-2-hydroxypyrimidine. Retrieved from [Link]

• North Safety Products. (n.d.). Silver Shield Gloves Chemical Resistance Guide. Retrieved from [Link]

• Stockholm University. (2015, March 23). Procedures for the disposal of liquid chemical residues and aqueous solutions. Retrieved from [Link]

• NextSDS. (n.d.). 7-chloro-5-phenylpyrazolo[1,5-a]pyrimidine — Chemical Substance Information. Retrieved from [Link]

Sources

• 1. 5-Chloro-3-nitropyrazolo[1,5-a]pyrimidine | C6H3ClN4O2 | CID 72207283 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. jubilantingrevia.com [jubilantingrevia.com]
• 3. Permeation of chlorinated aromatic compounds through Viton and nitrile glove materials - PubMed [pubmed.ncbi.nlm.nih.gov]